(4-(N-Isopropylsulfamoyl)phenyl)boronic acid CAS 850589-31-0 properties
Executive Summary (4-(N-Isopropylsulfamoyl)phenyl)boronic acid (CAS 850589-31-0) is a specialized organoboron building block characterized by a para-substituted sulfonamide moiety. As a bifunctional reagent, it bridges t...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
(4-(N-Isopropylsulfamoyl)phenyl)boronic acid (CAS 850589-31-0) is a specialized organoboron building block characterized by a para-substituted sulfonamide moiety. As a bifunctional reagent, it bridges the gap between robust structural synthesis (via Suzuki-Miyaura cross-coupling) and medicinal chemistry utility (introducing the bioactive
-isopropylsulfonamide pharmacophore). This guide outlines its physicochemical profile, optimized coupling protocols, and critical handling strategies to mitigate boroxine trimerization, ensuring high-fidelity experimental outcomes in drug discovery workflows.
Chemical Identity & Physicochemical Profile
This compound functions as a stable, solid-state source of the 4-(N-isopropylsulfamoyl)phenyl motif. Researchers must be aware of the equilibrium between the free boronic acid and its cyclic anhydride (boroxine) form, a behavior typical of arylboronic acids that impacts stoichiometry calculations.
Table 1: Technical Specifications
Property
Specification
IUPAC Name
(4-(N-Isopropylsulfamoyl)phenyl)boronic acid
CAS Number
850589-31-0
Molecular Formula
Molecular Weight
243.09 g/mol
Appearance
White to off-white crystalline powder
Purity (HPLC)
95% (typically 97-98%)
Solubility
Soluble in DMSO, DMF, MeOH, EtOH; Sparingly soluble in ; Insoluble in Hexanes
The primary application of CAS 850589-31-0 is in Suzuki-Miyaura Cross-Coupling . The sulfonamide group at the para position is electron-withdrawing (
), which slightly decreases the nucleophilicity of the boronate species compared to an unsubstituted phenyl ring, but significantly enhances the stability of the C-B bond against protodeboronation.
Medicinal Chemistry Relevance
The
-isopropylsulfonamide moiety is a privileged pharmacophore found in various therapeutic agents (e.g., carbonic anhydrase inhibitors, diuretics). Using this pre-functionalized boronic acid allows for a convergent synthesis strategy, installing the full sulfonamide unit in a single step rather than requiring late-stage chlorosulfonation/amination, which is often incompatible with sensitive functional groups.
Visualizing the Reaction Pathway
The following diagram illustrates the catalytic cycle for a Suzuki coupling utilizing this specific boronic acid. Note the critical role of the base in activating the boronic acid to the boronate "ate" complex, the actual transmetalating species.
Caption: Figure 1. Catalytic cycle of the Suzuki-Miyaura coupling highlighting the activation of CAS 850589-31-0.
Experimental Protocol: Optimized Cross-Coupling
Context: The following protocol is designed for high reliability. The choice of Pd(dppf)Cl₂ prevents rapid catalyst deactivation, while the Dioxane/Water solvent system ensures solubility of both the organic electrophile and the inorganic base.
Purification: Flash column chromatography (typically Hexane/EtOAc gradients). The sulfonamide group is polar; expect the product to elute later than non-sulfonated biaryls.
Handling, Stability & Safety (E-E-A-T)
Boroxine Equilibrium
Like most boronic acids, CAS 850589-31-0 can spontaneously dehydrate to form a cyclic trimer (boroxine).
Impact: This does not affect chemical reactivity (the boroxine hydrolyzes back to the acid in the aqueous basic reaction conditions), but it does affect weighing.
Correction: If the material appears "dry" but yields are consistently low, check the H-NMR. If boroxine is present, the effective molecular weight is lower per boron unit. Always use a slight excess (1.2–1.5 equiv) to compensate for potential stoichiometry errors.
A Technical Guide to 4-(N-Isopropylsulfamoyl)phenylboronic Acid: Properties, Synthesis, and Applications
Abstract Boronic acids are indispensable reagents in modern synthetic chemistry, prized for their versatility, stability, and functional group tolerance.[1] Among these, functionalized phenylboronic acids serve as critic...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
Boronic acids are indispensable reagents in modern synthetic chemistry, prized for their versatility, stability, and functional group tolerance.[1] Among these, functionalized phenylboronic acids serve as critical building blocks in the construction of complex molecular architectures, particularly in the field of drug discovery. This guide provides an in-depth technical overview of 4-(N-Isopropylsulfamoyl)phenylboronic acid, a specialized reagent whose unique electronic and steric properties make it a valuable asset for medicinal and synthetic chemists. We will explore its physicochemical properties, outline a representative synthetic pathway, detail its primary application in Suzuki-Miyaura cross-coupling reactions, and discuss the significance of its structural motifs in the development of novel therapeutics.
Chemical Identity and Physicochemical Properties
4-(N-Isopropylsulfamoyl)phenylboronic acid is a bifunctional organic compound featuring a boronic acid group, which is a cornerstone for palladium-catalyzed cross-coupling reactions, and an N-isopropylsulfamoyl group. This latter group significantly influences the molecule's electronic properties and provides a handle for hydrogen bonding and tuning of lipophilicity, which are critical parameters in drug design.
Caption: Chemical structure of 4-(N-Isopropylsulfamoyl)phenylboronic acid.
Note: Data for the specific N-isopropylsulfamoyl derivative is sparse; some data is inferred from closely related structures like 4-(isopropylsulfonyl)phenylboronic acid where appropriate and noted.
Synthesis and Mechanistic Considerations
The synthesis of functionalized phenylboronic acids often requires a multi-step approach that balances reactivity with the protection of sensitive functional groups. A common and effective strategy for installing the boronic acid moiety is through a metal-halogen exchange followed by electrophilic trapping with a boron source.
A plausible synthetic route starts from 4-bromobenzenesulfonyl chloride. The initial step involves the reaction with isopropylamine to form the stable sulfonamide precursor, 4-bromo-N-isopropylbenzenesulfonamide. This intermediate is then subjected to a lithium-halogen exchange at very low temperatures (typically -78 °C) using an organolithium reagent like n-butyllithium. The low temperature is critical to prevent unwanted side reactions and decomposition of the aryllithium intermediate. The resulting aryllithium species is a powerful nucleophile that is subsequently quenched with a trialkyl borate, such as trimethyl or triisopropyl borate. This forms a boronate ester intermediate, which is not isolated but is directly hydrolyzed under acidic conditions to yield the final product, 4-(N-Isopropylsulfamoyl)phenylboronic acid.
Caption: Representative synthetic workflow for 4-(N-Isopropylsulfamoyl)phenylboronic acid.
Core Application: The Suzuki-Miyaura Cross-Coupling Reaction
The premier application of 4-(N-Isopropylsulfamoyl)phenylboronic acid is as a coupling partner in the Suzuki-Miyaura reaction. This palladium-catalyzed process is one of the most powerful and widely used methods for forging carbon-carbon bonds, particularly for the synthesis of biaryl and substituted aromatic compounds.[6][7]
The reaction mechanism proceeds through a well-established catalytic cycle involving a palladium catalyst.[6][8] The cycle consists of three fundamental steps:
Oxidative Addition : The active Pd(0) catalyst inserts into the carbon-halogen bond of an aryl halide (or triflate), forming a Pd(II) intermediate.
Transmetalation : The organoboron compound (the boronic acid) is activated by a base to form a more nucleophilic boronate species. This species then transfers its organic group (the 4-(N-isopropylsulfamoyl)phenyl moiety) to the Pd(II) center, displacing the halide. This is often the rate-determining step.
Reductive Elimination : The two organic groups on the Pd(II) center couple and are eliminated from the metal, forming the new C-C bond of the biaryl product and regenerating the Pd(0) catalyst, which re-enters the cycle.[7][8]
Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.
Field-Proven Experimental Protocol
This protocol describes a general procedure for a Suzuki-Miyaura coupling reaction. It is a self-validating system that includes reaction setup, monitoring, work-up, and purification.
Objective: To synthesize a biaryl compound from 4-(N-Isopropylsulfamoyl)phenylboronic acid and an aryl bromide.
Solvent System (e.g., 1,4-Dioxane and Water, 4:1 v/v)
Round-bottom flask, condenser, magnetic stirrer, nitrogen/argon line
Standard glassware for work-up and purification
Procedure:
Inert Atmosphere Setup: Assemble the flask and condenser, and then purge the system with an inert gas (nitrogen or argon) for 10-15 minutes. Maintaining an oxygen-free environment is crucial as it prevents the oxidation and deactivation of the Pd(0) catalyst.
Reagent Addition: To the flask, add the aryl bromide (1.0 eq), 4-(N-Isopropylsulfamoyl)phenylboronic acid (1.2 eq), and the base (2.0 eq). The use of a slight excess of the boronic acid helps to drive the reaction to completion.
Solvent and Catalyst Addition: Add the degassed solvent mixture (dioxane/water). The aqueous phase is essential for dissolving the inorganic base and facilitating the formation of the active boronate species. Finally, add the palladium catalyst under a positive flow of inert gas. The reaction mixture will typically change color upon catalyst addition.
Reaction Execution: Heat the mixture to a reflux temperature (typically 80-100 °C) with vigorous stirring. The elevated temperature is necessary to overcome the activation energy for the oxidative addition and reductive elimination steps.
Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting aryl bromide is consumed (typically 4-16 hours).
Work-up: Cool the reaction to room temperature. Dilute the mixture with ethyl acetate and water. Transfer to a separatory funnel and separate the layers. The organic layer contains the product, while the aqueous layer contains the inorganic salts and boronic acid byproducts.
Extraction and Washing: Wash the organic layer sequentially with water and brine to remove residual base and salts. Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.
Purification and Validation: Filter off the drying agent and concentrate the solvent under reduced pressure. The crude product is then purified by flash column chromatography on silica gel. The final product's identity and purity should be validated by analytical techniques such as ¹H NMR, ¹³C NMR, and Mass Spectrometry.
Significance in Drug Discovery
The N-isopropylsulfamoylphenyl moiety is a privileged structure in medicinal chemistry. The sulfonyl and sulfonamide groups are found in over 150 FDA-approved drugs, valued for their chemical stability and ability to act as hydrogen bond donors and acceptors.[9][10] This allows them to form key interactions with biological targets like enzymes and receptors.[11][12][13]
Hydrogen Bonding: The N-H proton of the sulfamoyl group is a strong hydrogen bond donor, while the sulfonyl oxygens are effective acceptors. This dual capability is crucial for anchoring a molecule within a protein's active site.
Physicochemical Modulation: The isopropyl group adds a degree of lipophilicity, which can be tailored to optimize a drug candidate's absorption, distribution, metabolism, and excretion (ADME) profile. The sulfamoyl group itself can improve aqueous solubility compared to a simple sulfone.
Metabolic Stability: The sulfonamide bond is generally robust and resistant to metabolic degradation, contributing to a longer in vivo half-life for drug candidates.[9]
By using 4-(N-Isopropylsulfamoyl)phenylboronic acid in Suzuki-Miyaura couplings, medicinal chemists can efficiently incorporate this valuable pharmacophore into a wide array of molecular scaffolds, accelerating the synthesis of compound libraries for high-throughput screening and lead optimization.
Safety, Handling, and Storage
As with all chemical reagents, proper handling of 4-(N-Isopropylsulfamoyl)phenylboronic acid is essential for safety and for maintaining the compound's integrity.
Hazards: This compound is classified as an irritant. It may cause skin, eye, and respiratory irritation. Ingestion may be harmful. All work should be conducted in a well-ventilated fume hood.
Personal Protective Equipment (PPE): Wear standard PPE, including safety goggles, a lab coat, and chemical-resistant gloves.[14]
Handling: Avoid creating dust.[15] Use spatulas and weigh the compound in a manner that minimizes airborne particles. For reactions, ensure all glassware is dry, as moisture can degrade the boronic acid.
Storage: Boronic acids are susceptible to dehydration, which can lead to the formation of trimeric anhydrides known as boroxines.[1] While this is a reversible process, it can complicate stoichiometry in reactions. Therefore, the compound should be stored in a tightly sealed container under an inert atmosphere (argon or nitrogen) in a cool, dry place.[15][16] Refrigerated storage is often recommended.[15]
Conclusion
4-(N-Isopropylsulfamoyl)phenylboronic acid stands out as a highly functionalized and strategic building block for chemical synthesis. Its utility is anchored in the reliable and versatile Suzuki-Miyaura cross-coupling reaction, enabling the straightforward construction of complex biaryl systems. Furthermore, the embedded N-isopropylsulfamoyl moiety serves as a potent pharmacophore, offering desirable physicochemical and biological properties for drug discovery programs. A thorough understanding of its properties, synthesis, and handling protocols, as detailed in this guide, empowers researchers to effectively leverage this reagent in their pursuit of novel chemical entities.
References
Suzuki-Miyaura Coupling - Chemistry LibreTexts. (2024, October 10). Retrieved from [Link]
Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved from [Link]
Magano, J. (2021). Mechanistic Aspects of the Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling Reaction. ChemCatChem, 13(15), 3354-3375. Retrieved from [Link]
Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]
NRO Chemistry. (2025, March 29). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up [Video]. YouTube. Retrieved from [Link]
Boron Molecular. (n.d.). (4-(isopropylsulfonyl)phenyl)boronic acid, pinacol ester. Retrieved from [Link]
ResearchGate. (2025, August 7). The role of sulfamide derivatives in medicinal chemistry: A patent review (2006-2008). Retrieved from [Link]
Bentham Science. (2012, July 1). Sulfonyl Group-Containing Compounds in the Design of Potential Drugs for the Treatment of Diabetes and Its Complications. Retrieved from [Link]
Bentham Science. (n.d.). Sulfonyl Group-Containing Compounds in the Design of Potential Drugs for the Treatment of Diabetes and Its Complications. Retrieved from [Link]
Wikipedia. (n.d.). Phenylboronic acid. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). Pharmaceutical and medicinal significance of sulfur (SVI)-Containing motifs for drug discovery: A critical review. Retrieved from [Link]
Taylor & Francis Online. (2021, July 2). How do we address neglected sulfur pharmacophores in drug discovery? Retrieved from [Link]
Pharmaffiliates. (n.d.). (4-Isopropylphenyl)boronic Acid. Retrieved from [Link]
Organic Syntheses. (2002). (3,4,5-TRIFLUOROPHENYL)BORONIC ACID. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). Synthesis and characterization of phenylboronic acid-containing polymer for glucose-triggered drug delivery. Retrieved from [Link]
Google Patents. (n.d.). A kind of preparation method of 4 amino phenyl boronic acid derivative.
ResearchGate. (n.d.). Synthesis of 4-carboxy-phenylboronic acid via saponification reaction. Retrieved from [Link]
Nomenclature, Synthesis, and Application in Drug Discovery & Bio-Separations Chemical Identity & Nomenclature 4-[(Isopropylamino)sulfonyl]phenylboronic acid is a specialized organoboron building block characterized by th...
Author: BenchChem Technical Support Team. Date: March 2026
Nomenclature, Synthesis, and Application in Drug Discovery & Bio-Separations
Chemical Identity & Nomenclature
4-[(Isopropylamino)sulfonyl]phenylboronic acid is a specialized organoboron building block characterized by the dual presence of a reactive boronic acid moiety and a sulfonamide pharmacophore.[1] Unlike simple alkyl-phenylboronic acids, the electron-withdrawing sulfonamide group significantly alters the electronic properties of the boron center, enhancing its utility in both medicinal chemistry and chemical biology.
The integration of the sulfonyl group at the para position exerts a strong inductive electron-withdrawing effect (-I) on the phenyl ring. This electronic modulation lowers the pKₐ of the boronic acid group compared to unsubstituted phenylboronic acid (PBA).
Acidity (pKₐ): Approximately 7.4 (vs. 8.8 for PBA).[2]
Significance: This shift allows the boronic acid to exist in its tetrahedral boronate anion form at physiological pH (7.4), facilitating the binding of cis-diols (sugars, catechols) under neutral conditions without requiring alkaline buffers.
Solubility: Low water solubility in its neutral form; highly soluble in polar aprotic solvents (DMSO, DMF) and lower alcohols (Methanol).
Stability: Like most boronic acids, it is prone to dehydration to form the cyclic trimeric anhydride (boroxine) upon storage. This is a reversible process; the monomer regenerates upon dissolution in aqueous/protic media.
Synthetic Methodology
The synthesis of 4-[(isopropylamino)sulfonyl]phenylboronic acid is typically achieved via a two-step sequence: sulfonamide formation followed by metal-halogen exchange and borylation.
Step 1: Sulfonamide Formation
Reaction: Nucleophilic substitution of 4-bromobenzenesulfonyl chloride with isopropylamine.
Dissolve 4-bromobenzenesulfonyl chloride (1.0 eq) in dry CH₂Cl₂ at 0°C.
Add triethylamine (1.2 eq) followed by slow addition of isopropylamine (1.1 eq).
Warm to room temperature and stir for 4 hours.
Wash with 1M HCl (to remove unreacted amine) and brine. Dry over MgSO₄ and concentrate to yield 4-bromo-N-isopropylbenzenesulfonamide .
Step 2: Borylation (Lithium-Halogen Exchange)
Reaction: Conversion of the aryl bromide to the aryl boronate.
Reagents: n-Butyllithium (2.5 M in hexanes), Triisopropyl borate (B(OiPr)₃), anhydrous THF.
Protocol:
Dissolve the bromide intermediate (from Step 1) in anhydrous THF under Argon/Nitrogen atmosphere.
Cool the solution to -78°C (dry ice/acetone bath).
Add n-BuLi (2.2 eq) dropwise. Note: 2 equivalents are required because the first equivalent deprotonates the acidic sulfonamide N-H.
Stir for 30–60 minutes to ensure complete lithiation.
Add Triisopropyl borate (1.5 eq) rapidly.
Allow the mixture to warm to room temperature overnight.
Quench with 1M HCl (hydrolysis of the boronate ester) and extract with EtOAc.
Mechanism of Action
This compound serves two distinct mechanistic roles depending on the application: as a substrate in Pd-catalyzed cross-coupling (Medicinal Chemistry) and as a pH-sensitive ligand for cis-diols (Chemical Biology).
A. Suzuki-Miyaura Cross-Coupling
In drug discovery, this reagent introduces the N-isopropylbenzenesulfonamide moiety—a privileged scaffold found in various enzyme inhibitors—into heteroaromatic cores.
Figure 1: The catalytic cycle where the boronic acid undergoes transmetallation to couple with an aryl halide.
B. pH-Modulated Diol Binding (The pKₐ Effect)
The sulfonamide group lowers the pKₐ, enabling the "switching" of binding affinity at physiological pH.
Figure 2: Equilibrium showing how the sulfonamide-substituted boronic acid becomes active (anionic) near neutral pH (7.4), unlike standard phenylboronic acid which requires pH > 8.5.
Key Applications
Medicinal Chemistry (Lead Optimization)
The N-isopropylbenzenesulfonamide motif is a bioisostere for other polar groups and is often used to target carbonic anhydrases or specific kinase pockets.
Workflow: Used in the final stages of synthesis to append the sulfonamide "tail" to a complex heterocyclic core via Suzuki coupling.
Advantage: Avoids the use of harsh sulfonyl chloride reagents on sensitive substrates.
Bio-Separations & Affinity Chromatography
Due to its lower pKₐ (7.4), this specific boronic acid is immobilized on silica or polymer beads for the purification of glycoproteins and nucleotides under non-denaturing, physiological conditions .
Standard PBA: Requires pH 9.0 for binding (damaging to some proteins).
Sulfonamide-PBA: Binds at pH 7.4; releases at pH 5.0. This mild elution profile preserves protein tertiary structure.
References
Synthesis and pKa Characterization: Li, A., et al. "Synthesis of Sulfonamide- and Sulfonyl-Phenylboronic Acid Modified Silica Phases for Boronate Affinity Chromatography at Physiological pH." Journal of Chromatography A, 2005.
Boronic Acid pKa Modulation: Soundararajan, S., et al. "Boronic Acids for Affinity Chromatography: Spectral Studies and pKa Determinations." Analytical Biochemistry, 1989.
Suzuki Coupling Methodology: Miyaura, N., Suzuki, A. "Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds." Chemical Reviews, 1995.
Chemical Identity Data: PubChem Compound Summary for CAS 850589-31-0.
An In-Depth Technical Guide to (4-(N-Isopropylsulfamoyl)phenyl)boronic acid: Properties, Synthesis, and Applications in Drug Discovery
(4-(N-Isopropylsulfamoyl)phenyl)boronic acid is a specialized chemical compound that serves as a crucial building block in the synthesis of complex organic molecules. Primarily utilized by researchers and professionals i...
Author: BenchChem Technical Support Team. Date: March 2026
(4-(N-Isopropylsulfamoyl)phenyl)boronic acid is a specialized chemical compound that serves as a crucial building block in the synthesis of complex organic molecules. Primarily utilized by researchers and professionals in the field of drug development, its unique structure allows for the creation of novel pharmaceutical agents through versatile chemical reactions. This guide provides a comprehensive overview of its chemical properties, a detailed synthesis protocol, and its significant applications, particularly in the realm of medicinal chemistry.
Physicochemical Properties and Structural Elucidation
Understanding the fundamental properties of a reagent is paramount for its effective application in synthesis and research. (4-(N-Isopropylsulfamoyl)phenyl)boronic acid is a white solid, and its key characteristics are summarized below.[1] The molecular weight of this compound is a critical parameter for stoichiometric calculations in chemical reactions.
The structure of (4-(N-Isopropylsulfamoyl)phenyl)boronic acid features a phenyl ring substituted with a boronic acid group (-B(OH)₂) and an N-isopropylsulfamoyl group. The boronic acid functional group is a key feature, making the molecule a versatile reagent in palladium-catalyzed cross-coupling reactions.[2][3][4]
Synthesis of (4-(N-Isopropylsulfamoyl)phenyl)boronic acid: A Step-by-Step Protocol
The synthesis of aryl boronic acids often involves the reaction of an organometallic reagent, such as a Grignard or organolithium species, with a trialkyl borate followed by acidic workup. A common and reliable method for preparing (4-(N-Isopropylsulfamoyl)phenyl)boronic acid starts from a corresponding aryl halide.
Rationale for Experimental Choices: The use of a low temperature (-78 °C) is crucial to prevent side reactions of the highly reactive organolithium intermediate. Dry solvents and an inert atmosphere are necessary to avoid quenching the organolithium reagent with water or carbon dioxide.
Experimental Protocol:
Preparation of the Aryl Lithium Reagent:
Dissolve 1 equivalent of 4-bromo-N-isopropylbenzenesulfonamide in anhydrous tetrahydrofuran (THF) under an inert atmosphere (e.g., argon or nitrogen).
Cool the solution to -78 °C using a dry ice/acetone bath.
Slowly add 1.1 equivalents of n-butyllithium (n-BuLi) solution in hexanes dropwise, maintaining the temperature below -70 °C.
Stir the mixture at -78 °C for 1 hour to ensure complete formation of the aryl lithium species.
Borylation:
To the cold aryl lithium solution, slowly add 1.2 equivalents of triisopropyl borate dropwise, ensuring the temperature remains below -70 °C.
After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir overnight.
Hydrolysis and Isolation:
Cool the reaction mixture in an ice bath and quench by the slow addition of 2M hydrochloric acid (HCl) until the pH is acidic (pH ~2).
Stir the mixture vigorously for 1-2 hours to ensure complete hydrolysis of the borate ester.
Extract the aqueous layer with ethyl acetate (3x).
Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.
Concentrate the filtrate under reduced pressure to yield the crude product.
Purification:
The crude (4-(N-Isopropylsulfamoyl)phenyl)boronic acid can be purified by recrystallization from an appropriate solvent system (e.g., ethyl acetate/hexanes) or by column chromatography on silica gel.
Caption: Synthetic workflow for (4-(N-Isopropylsulfamoyl)phenyl)boronic acid.
Applications in Drug Discovery and Development
Boronic acids are indispensable tools in modern medicinal chemistry, primarily due to their role in the Suzuki-Miyaura cross-coupling reaction.[2][3] This reaction allows for the formation of carbon-carbon bonds, a fundamental process in the synthesis of many pharmaceutical compounds.[5]
(4-(N-Isopropylsulfamoyl)phenyl)boronic acid is particularly valuable as it introduces a sulfonamide-containing phenyl group into a target molecule. The sulfonamide moiety is a common pharmacophore found in a wide range of drugs, including diuretics, antibiotics, and anticancer agents. The isopropyl group provides specific steric and electronic properties that can be fine-tuned to optimize drug-target interactions.
The Suzuki-Miyaura Catalytic Cycle:
The Suzuki-Miyaura reaction involves a palladium catalyst that cycles through different oxidation states to couple the boronic acid with an organic halide.[2][3][6] The generally accepted mechanism consists of three key steps:
Oxidative Addition: The palladium(0) catalyst reacts with the organic halide (R-X) to form a palladium(II) intermediate.[3][6]
Transmetalation: The organic group from the boronic acid is transferred to the palladium(II) complex, displacing the halide.[3][6] This step is typically facilitated by a base.
Reductive Elimination: The two organic groups on the palladium complex are coupled, forming the new C-C bond and regenerating the palladium(0) catalyst.[3][6]
Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.
The incorporation of boronic acids has led to the development of several FDA-approved drugs, such as the proteasome inhibitor Bortezomib for treating multiple myeloma.[7][8] The unique chemical properties of the boronic acid moiety itself can also be exploited for therapeutic purposes, including acting as enzyme inhibitors or as components of drug delivery systems.[7][9][10]
Quality Control: Ensuring Purity and Identity
The purity of starting materials is critical in drug synthesis to ensure the safety and efficacy of the final product. High-Performance Liquid Chromatography (HPLC) is a widely used analytical technique for assessing the purity of boronic acids and monitoring reaction progress.[11][12]
Self-Validating HPLC Protocol for (4-(N-Isopropylsulfamoyl)phenyl)boronic acid:
A robust HPLC method is essential for quality control in both research and manufacturing settings.[11] The following is a general protocol that can be optimized for specific instrumentation.
Sample Preparation:
Accurately weigh approximately 1 mg of the (4-(N-Isopropylsulfamoyl)phenyl)boronic acid sample.
Dissolve the sample in 1 mL of a suitable solvent (e.g., acetonitrile or a mixture of acetonitrile and water).
Filter the solution through a 0.22 µm or 0.45 µm syringe filter to remove any particulate matter.[13]
Chromatographic Conditions:
Column: A reversed-phase C18 column is a common starting point for the analysis of polar compounds like boronic acids.[13]
Mobile Phase: A gradient elution is often employed, starting with a higher percentage of aqueous solvent (e.g., water with 0.1% formic acid) and increasing the percentage of organic solvent (e.g., acetonitrile with 0.1% formic acid) over time.
Flow Rate: A typical flow rate is 1.0 mL/min.
Injection Volume: 5-10 µL.
Detection: UV detection at a wavelength where the analyte has strong absorbance (e.g., 254 nm).[11]
Column Temperature: Maintained at a constant temperature (e.g., 30 °C) to ensure reproducibility.
Data Analysis:
The purity of the sample is determined by integrating the area of the main peak corresponding to (4-(N-Isopropylsulfamoyl)phenyl)boronic acid and expressing it as a percentage of the total peak area.
The retention time of the main peak should be consistent with that of a known reference standard.
The development of a reliable HPLC method is a crucial step in ensuring the quality and consistency of this important synthetic building block.[11][14]
References
Mechanistic Aspects of the Palladium‐Catalyzed Suzuki‐Miyaura Cross‐Coupling Reaction. (2021, August 9). Google.
A Comparative Guide to HPLC Analysis of 3-Thienylboronic Acid Reaction Mixtures. Benchchem.
Suzuki-Miyaura Coupling. (2024, October 10). Chemistry LibreTexts.
Developing a Separation for Eleven Boronic Acids Using Maxpeak™ Premier Column Technology on an Arc™ HPLC System. LabRulez LCMS.
Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. (2025, March 29). YouTube.
Development of an on-line high-performance liquid chromatography method for the rapid detection of boronic acids in complex mixtures. (2015, January 21). WAGENINGEN UR.
Developing a Separation for Eleven Boronic Acids Using Maxpeak™ Premier Column Technology on an Arc™ HPLC System. Waters.
Developing a Separation for Eleven Boronic Acids Using Maxpeak™ Premier Column Technology on an Arc™ HPLC System. Waters Corporation.
difference between 4-isopropylsulfamoyl and 4-isopropylsulfonyl phenylboronic acid
This guide details the structural, electronic, and practical differences between 4-(isopropylsulfamoyl)phenylboronic acid and 4-(isopropylsulfonyl)phenylboronic acid . Executive Summary While both compounds function as e...
Author: BenchChem Technical Support Team. Date: March 2026
This guide details the structural, electronic, and practical differences between 4-(isopropylsulfamoyl)phenylboronic acid and 4-(isopropylsulfonyl)phenylboronic acid .
Executive Summary
While both compounds function as electron-deficient arylboronic acids used in Suzuki-Miyaura cross-coupling and medicinal chemistry, their utility diverges based on the "Nitrogen Switch"—the presence of a nitrogen atom in the sulfamoyl group versus a carbon linkage in the sulfonyl group.
4-isopropylsulfamoyl phenylboronic acid (CAS: 850589-31-0) acts as a hydrogen bond donor/acceptor hybrid with pH-dependent solubility, making it ideal for glucose sensing and hydrophilic drug scaffolds.
4-isopropylsulfonyl phenylboronic acid (CAS: 850567-98-5) is a pure electron-withdrawing scaffold, offering higher Lewis acidity at the boron center and superior metabolic stability, often used to tune electronic properties without introducing acidic protons.
Structural & Electronic Profiling
The fundamental difference lies in the linker atom attached to the sulfur. This alteration dictates the Hammett electronic influence (
) and the acidity (pKa) of the boronic acid moiety.
Comparative Data Matrix
Feature
4-(Isopropylsulfamoyl)phenylboronic acid
4-(Isopropylsulfonyl)phenylboronic acid
Structure
CAS Number
850589-31-0
850567-98-5
Molecular Weight
243.09 g/mol
228.07 g/mol
Melting Point
136–140 °C
126–128 °C
Hammett Constant ()
~0.60 (Strong EWG)
~0.72 (Very Strong EWG)
Boronic Acid pKa
~7.4 (Lower than PhB(OH))
~7.1 (More acidic)
H-Bond Capability
Donor (NH) & Acceptor (O)
Acceptor Only (O)
Primary Utility
Bio-responsive materials, Hydrophilic MedChem
Electronic tuning, Metabolic stability
Electronic Mechanism Analysis
The sulfonyl group (
) is a stronger electron-withdrawing group (EWG) than the sulfamoyl group () .
Induction (-I): Both groups exert strong inductive withdrawal.
Resonance (-R): The sulfonyl group withdraws electron density purely. However, in the sulfamoyl group, the nitrogen lone pair can donate electron density back into the sulfur-oxygen system (though weakly), slightly mitigating the overall electron-withdrawing effect on the phenyl ring.
Impact on Boron: The stronger EWG nature of the sulfonyl group makes the boron atom in the sulfonyl derivative more Lewis acidic (lower pKa), facilitating the formation of the boronate anion [
] at lower pH levels.
Synthetic Pathways (Process Chemistry)
The synthesis of these two compounds diverges significantly in the precursor assembly. The sulfamoyl derivative requires nucleophilic substitution, while the sulfonyl derivative requires oxidation.
Reactivity: Both compounds are highly reactive in Suzuki couplings due to the electron-withdrawing nature of the para-substituent, which facilitates the transmetallation step by making the boronate more electrophilic (once formed).
Protodeboronation Risk: Electron-poor boronic acids are susceptible to protodeboronation under basic, aqueous conditions at high temperatures.
Recommendation: Use mild bases (e.g.,
or ) and anhydrous conditions if possible to minimize C-B bond cleavage.
Bioisosterism & Solubility
Sulfamoyl (Sulfonamide):
H-Bonding: The
group is a classic H-bond donor. This is critical for binding in active sites (e.g., Carbonic Anhydrase inhibition).
Solubility: Higher aqueous solubility at physiological pH compared to the sulfone, especially if the local environment allows deprotonation of the sulfonamide (pKa ~10).
Sulfonyl (Sulfone):
Metabolic Stability: Sulfones are often the metabolic end-products of sulfide oxidation. They are robust and generally inert to further oxidative metabolism.
Lipophilicity: Generally more lipophilic than the corresponding sulfonamide (unless the sulfonamide is ionized), aiding membrane permeability.
Experimental Protocol: Synthesis of 4-(N-isopropylsulfamoyl)phenylboronic acid
Objective: Synthesis of CAS 850589-31-0 from 4-bromobenzenesulfonyl chloride.
Reagents:
4-Bromobenzenesulfonyl chloride (1.0 eq)
Isopropylamine (1.2 eq)
Triethylamine (1.5 eq)
Dichloromethane (DCM) [Solvent A]
Triisopropyl borate (1.2 eq)
n-Butyllithium (2.5M in hexanes, 1.1 eq)
Tetrahydrofuran (THF), anhydrous [Solvent B]
Step 1: Sulfonamide Formation
Dissolve 4-bromobenzenesulfonyl chloride (10 g, 39 mmol) in DCM (100 mL) and cool to 0°C.
Add Triethylamine (5.9 g, 58 mmol).
Dropwise add Isopropylamine (2.8 g, 47 mmol) while maintaining temperature < 5°C.
Stir at Room Temperature (RT) for 4 hours. Monitor by TLC (Hexane:EtOAc 3:1).
Workup: Wash with 1N HCl (2x), Brine (1x). Dry over
, filter, and concentrate. Recrystallize from Ethanol/Water if necessary.
Yield checkpoint: Expect >90% yield of white solid (4-bromo-N-isopropylbenzenesulfonamide).
Step 2: Borylation (Lithium-Halogen Exchange)
Dissolve the intermediate (5.0 g, 18 mmol) in anhydrous THF (50 mL) under Argon.
Cool to -78°C (Acetone/Dry Ice bath). Critical: Temperature control prevents benzylic deprotonation or side reactions.
Add n-BuLi (7.9 mL, 19.8 mmol) dropwise over 20 mins. Stir for 30 mins at -78°C.
Add Triisopropyl borate (4.1 g, 21.6 mmol) in one portion.
Allow the mixture to warm to RT overnight.
Hydrolysis: Quench with 2N HCl (30 mL) and stir for 1 hour.
Extraction: Extract with EtOAc (3x). Wash combined organics with Brine.
Purification: Concentrate and precipitate from minimal Acetone/Hexane or purify via flash chromatography (DCM:MeOH 95:5).
Characterization:
NMR should show disappearance of aromatic protons ortho to Br and appearance of broad singlet (if in DMSO-).
References
ChemicalBook. (2025). 4-(N-ISOPROPYLSULFAMOYL)PHENYLBORONIC ACID Properties and CAS 850589-31-0. Link
ChemScene. (2025). 4-(Isopropylsulfonyl)phenylboronic acid (CAS 850567-98-5).[1] Link
Liu, X., et al. (2008). Synthesis of Sulfonamide- and Sulfonyl- Phenylboronic Acid Modified Silica Phases for Boronate Affinity Chromatography. Journal of Chromatography A. Link
Hansch, C., et al. (1991). A Survey of Hammett Substituent Constants and Resonance and Field Parameters. Chemical Reviews. (Classic reference for
values).
(4-(N-Isopropylsulfamoyl)phenyl)boronic acid SDS safety data sheet
This technical guide details the safety, handling, and application of (4-(N-Isopropylsulfamoyl)phenyl)boronic acid , a specialized organoboron building block used in medicinal chemistry and chemical biology. CAS: 850589-...
Author: BenchChem Technical Support Team. Date: March 2026
This technical guide details the safety, handling, and application of (4-(N-Isopropylsulfamoyl)phenyl)boronic acid , a specialized organoboron building block used in medicinal chemistry and chemical biology.
This compound serves as a critical intermediate for introducing the N-isopropylbenzenesulfonamide motif via palladium-catalyzed cross-coupling. Its dual functionality—the reactive boronic acid and the stable sulfonamide—makes it valuable for synthesizing carbonic anhydrase inhibitors and proteasome inhibitors.
Property
Specification
IUPAC Name
[4-(Isopropylsulfamoyl)phenyl]boronic acid
CAS Number
850589-31-0
Molecular Weight
243.09 g/mol
Appearance
White to off-white crystalline powder
Solubility
Soluble in DMSO, Methanol, Ethanol; sparingly soluble in water
Purity (HPLC)
Typically ≥97%
Melting Point
160–165 °C (Decomposes)
Safety Data Sheet (SDS) Highlights
Signal Word:WARNINGGHS Classification: Irritant (Category 2)
P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing.
Critical "Senior Scientist" Safety Note
Sulfonamide Sensitivity: While this compound is a chemical intermediate, it contains a sulfonamide moiety (-SO2NH-). Researchers with severe "sulfa" drug allergies should exercise heightened caution. Although primarily an issue with systemic ingestion, contact dermatitis is a theoretical risk. Treat as a potential sensitizer.
Technical Applications & Protocols
Application A: Suzuki-Miyaura Cross-Coupling
The primary utility of this boronic acid is the installation of the 4-(N-isopropylsulfamoyl)phenyl group onto aryl halides. This is a standard route for diversifying "privileged structures" in drug discovery.
Mechanism of Action:
The boronic acid undergoes transmetallation with a Palladium(II) intermediate, followed by reductive elimination to form the C-C bond.
Figure 1: Catalytic cycle for the Suzuki-Miyaura coupling utilizing (4-(N-Isopropylsulfamoyl)phenyl)boronic acid.
Heat at 90 °C for 4–16 hours (or 120 °C for 30 min in microwave).
Workup: Dilute with EtOAc, wash with water/brine. Dry over Na2SO4.
Purification: Silica gel chromatography (Hexane/EtOAc gradient).
Application B: Boronate Affinity Chromatography
This boronic acid can be immobilized onto silica or polymer supports to create affinity columns. The boronic acid moiety forms reversible covalent bonds with cis-diols (e.g., sugars, glycoproteins, RNA) at basic pH, releasing them at acidic pH.
Reaction Logic:
Binding (pH > 8.5): Boronate anion forms a cyclic ester with 1,2-diols.
Elution (pH < 5.0): Hydrolysis releases the diol.
Immobilization Protocol:
Activation: React the boronic acid with a chlorosilane linker or use EDC/NHS coupling if attaching to an amine-functionalized resin.
Loading: Incubate resin with boronic acid (2.0 eq) in dry DMF/TEA overnight.
Washing: Rinse extensively with DMF, MeOH, and Water to remove unbound ligand.
Storage & Stability
Hygroscopicity: Boronic acids are prone to dehydration, forming cyclic trimers (boroxines). This is reversible upon hydrolysis but can affect stoichiometry.
Oxidation: Susceptible to protodeboronation in the presence of strong oxidizers or prolonged exposure to air/moisture.
Recommendation: Store at 2–8 °C under an inert atmosphere (Argon/Nitrogen). Keep container tightly sealed.
References
Sigma-Aldrich. (4-(N-Isopropylsulfamoyl)phenyl)boronic acid Product Page. MilliporeSigma.[2] Link
Li, W., et al. (2008). Synthesis of Sulfonamide- and Sulfonyl- Phenylboronic Acid Modified Silica Phases for Boronate Affinity Chromatography. Journal of Chromatography A. Link
Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews. Link
Pharmaffiliates. Certificate of Analysis: (4-(N-Isopropylsulfamoyl)phenyl)boronic acid. Link
(4-(N-Isopropylsulfamoyl)phenyl)boronic acid (CAS 850589-31-0 ) is a specialized organoboron intermediate critical for the synthesis of sulfonamide-bearing pharmacophores. Unlike generic phenylboronic acids, the presence of the para-sulfamoyl moiety introduces specific electronic effects that dictate both its stability during storage and its reactivity in palladium-catalyzed cross-coupling reactions.
This guide provides a validated framework for procuring research-grade material, verifying its integrity, and deploying it effectively in drug discovery workflows.
Part 1: Chemical Identity & Technical Specifications
Correct identification is the first line of defense against experimental failure. The nomenclature for sulfonamide derivatives is often inconsistent across supplier catalogs.
para-substituted phenyl ring: Position 1 = Boronic acid [-B(OH)₂]; Position 4 = Sulfonamide [-SO₂NHCH(CH₃)₂]
Physical Form
White to off-white powder
Solubility
Soluble in DMSO, Methanol, DMF; sparingly soluble in water
CRITICAL DISTINCTION: Do not confuse with:
The Sulfone Analog: 4-(Isopropylsulfonyl)phenylboronic acid (CAS 850567-98-5).[1][2][3] This lacks the N-H functionality.
The N,N-Dimethyl Analog: 4-(N,N-Dimethylsulfamoyl)phenylboronic acid (CAS 486422-59-7).
Part 2: Procurement Strategy & Quality Assurance
When sourcing this compound for "Research Grade" applications (drug discovery, SAR studies), standard purity (>95%) is often insufficient due to the specific instability of electron-deficient boronic acids.
The Impurity Profile
Boroxine (Anhydride) Formation: Boronic acids exist in equilibrium with their cyclic trimeric anhydrides (boroxines). This is not a chemical impurity but a physical state driven by dehydration.
Impact: Affects stoichiometry calculations.
Mitigation: Calculate molarity based on the acid form, but assume effective mass may vary.
Protodeboronation (Critical): The electron-withdrawing sulfamoyl group makes the C-B bond susceptible to hydrolysis, yielding N-isopropylbenzenesulfonamide .
Impact: Terminates the Suzuki cycle; lowers yield; complicates purification.
Detection: 1H NMR (Look for the loss of B-OH signals and shift in aromatic protons).
Procurement Decision Tree
Figure 1: Strategic procurement logic to avoid common analog confusion and stability issues.
Part 3: Synthetic Utility & Mechanism
The utility of (4-(N-Isopropylsulfamoyl)phenyl)boronic acid lies in its electronic duality .
Enhanced Transmetallation: The sulfamoyl group is a strong Electron Withdrawing Group (EWG). This increases the Lewis acidity of the boron center (lower pKa ~7.5–8.0 compared to ~8.8 for phenylboronic acid).
Result: It forms the reactive hydroxyboronate "ate" complex [Ar-B(OH)₃]⁻ more readily at lower pH.
Destabilization Risk: The same EWG that activates the boron also makes the C-B bond more fragile toward base-catalyzed hydrolysis (protodeboronation).
The Suzuki-Miyaura Catalytic Cycle
Figure 2: The Suzuki-Miyaura cycle. The sulfamoyl group accelerates the 'Base Activation' step but requires careful base selection to prevent decomposition before Transmetallation.
Part 4: Experimental Protocols
Quality Control (QC) Protocol
Before using the reagent in library synthesis, verify the Boronic Acid : Boroxine ratio.
Solvent: DMSO-d6 (Avoid CDCl₃ as it promotes dehydration).
Standard: Use 1,3,5-trimethoxybenzene as an internal standard if quantitative purity is needed.
Key Signals:
1.0-1.2 ppm (d, 6H): Isopropyl methyls.
8.0-8.2 ppm (s, 2H): B(OH)₂ protons (broad, may disappear if "wet").
Impurity Check: Look for a triplet/multiplet ~7.5 ppm indicating the deboronated benzene ring (N-isopropylbenzenesulfonamide).
Optimized Cross-Coupling Protocol
For coupling with aryl bromides/iodides.
Rationale: Use a mild base and a biphasic system to minimize protodeboronation while maintaining enough basicity to form the "ate" complex.
Catalyst: Pd(dppf)Cl₂[4]·DCM (3-5 mol%) — Robust against air/moisture.
Base: K₂CO₃ (2.0 equiv) or K₃PO₄ (2.0 equiv).
Solvent: 1,4-Dioxane / Water (4:1 ratio).
Procedure:
Charge a reaction vial with the boronic acid, aryl halide, and base.
Evacuate and backfill with Nitrogen (x3).
Add degassed Dioxane/Water mixture.
Add Pd catalyst under positive nitrogen flow.
Heat to 80°C for 4–12 hours.
Workup: Dilute with EtOAc, wash with water/brine. The sulfonamide NH is acidic (pKa ~10-11); avoid highly basic washes which might deprotonate the product and drag it into the aqueous phase.
References
National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 11235398, 4-(N-Isopropylsulfamoyl)phenylboronic acid. Retrieved from [Link]
Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. [Link]
Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). Selection of Boron Reagents for Suzuki–Miyaura Coupling. Chemical Society Reviews, 43, 412-443. (Detailed mechanism on protodeboronation of electron-poor boronic acids). [Link]
In-depth Technical Guide: Solubility of Sulfonamide Phenylboronic Acids
Topic: Solubility of Sulfonamide Phenylboronic Acids in Organic Solvents Content Type: In-depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals Executive Summary Sulfonamide phenylbo...
Author: BenchChem Technical Support Team. Date: March 2026
Topic: Solubility of Sulfonamide Phenylboronic Acids in Organic Solvents
Content Type: In-depth Technical Guide
Audience: Researchers, Scientists, and Drug Development Professionals
Executive Summary
Sulfonamide phenylboronic acids (SPBAs) represent a specialized class of hybrid pharmacophores combining the protease-inhibiting capability of sulfonamides with the reversible covalent bonding of boronic acids. Their solubility is a critical parameter governing their utility in Suzuki-Miyaura cross-coupling, carbohydrate sensing, and rational drug design (e.g.,
This guide synthesizes the physicochemical behavior of SPBAs, providing a theoretical framework for solvent selection, a validated experimental protocol for solubility determination, and actionable insights for synthetic optimization.
Part 1: Physicochemical Principles & Solvation Mechanisms
The Dual-Moiety Challenge
The solubility of SPBAs is dictated by the competing intermolecular forces of their two distinct functional groups. Understanding this duality is essential for predicting solubility behavior.[1]
The Sulfonamide Motif (
): This group acts as a rigid hydrogen bond donor and acceptor.[1] It significantly increases lattice energy due to strong intermolecular H-bonding, generally reducing solubility in non-polar solvents while enhancing it in dipolar aprotic solvents (DMSO, DMF).[1]
The Boronic Acid Motif (
): This moiety is amphiphilic but prone to dehydration.[1] It serves as a hydrogen bond donor/acceptor but also possesses an empty p-orbital (Lewis acid), making it susceptible to nucleophilic attack by solvents (e.g., alcohols).[1]
The Boroxine Dehydration Equilibrium
A common pitfall in SPBA characterization is the reversible dehydration of the boronic acid to form a cyclic trimeric anhydride known as a boroxine . This equilibrium is solvent- and temperature-dependent.[1] In non-polar or anhydrous solvents (e.g., toluene, dichloromethane), the equilibrium often shifts toward the less polar boroxine, altering the apparent solubility and effective concentration.
Key Insight: When measuring solubility, you are often measuring the sum of the monomeric acid and the trimeric boroxine, unless the solvent contains water or a diol to trap the monomer.
Solvation Pathway Diagram
The following diagram illustrates the dynamic equilibrium and solvation interactions governing SPBAs.
Figure 1. Solvation dynamics of Sulfonamide Phenylboronic Acids, highlighting the critical monomer-boroxine equilibrium.
Part 2: Solubility Profile & Solvent Selection
Based on the structural properties of the sulfonamide and boronic acid groups, the following solubility trends are established. These values serve as a baseline for derivatives such as 4-sulfonamidophenylboronic acid.[1]
Table 1: Solubility Profile of SPBAs in Common Organic Solvents
Solvent Class
Representative Solvent
Solubility
Mechanistic Rationale
Application
Dipolar Aprotic
DMSO, DMF, DMAc
High (>100 mg/mL)
Disrupts strong sulfonamide H-bonding; stabilizes monomer via O-coordination to Boron.[1]
Critical Technical Note: The "Methanolysis" Effect
In methanol and ethanol, SPBAs do not exist purely as free acids. They rapidly equilibrate to form hemi-esters (e.g.,
).[1] This increases apparent solubility but must be accounted for during HPLC analysis or mass spectrometry (often seen as M+14 or M+28 peaks).[1]
Part 3: Experimental Determination Protocol
To generate high-integrity solubility data, the Saturation Shake-Flask Method is the gold standard.[1] This protocol accounts for the slow equilibration kinetics typical of high-melting-point sulfonamides.[1]
Workflow Diagram
Figure 2. Step-by-step workflow for the thermodynamic solubility determination of SPBAs.
Detailed Protocol
Preparation : Weigh approximately 10-20 mg of the SPBA derivative into a 4 mL glass vial. Add 1.0 mL of the target solvent.[1]
Note: If the solid dissolves immediately, add more until a visible suspension persists.[1]
Equilibration : Seal the vial tightly (use Parafilm to prevent solvent evaporation). Place in a thermostatic shaker bath at 25.0 °C ± 0.1 °C. Shake at 200 rpm for 24 hours.
Expert Tip: Boronic acids can be sensitive to oxidation over long periods.[1] Purge headspace with nitrogen if the run exceeds 24 hours.[1]
Phase Separation : Centrifuge the sample at 10,000 rpm for 5 minutes. Alternatively, filter the supernatant through a 0.22 µm PTFE syringe filter (pre-saturated with the solution to prevent adsorption losses).[1]
Mobile Phase : Water (0.1% Formic Acid) / Acetonitrile (0.1% Formic Acid).[1] Gradient elution is preferred to ensure elution of both the free acid and potential boroxine impurities.
Detection : UV at 254 nm (aromatic ring) and 220 nm (amide bond).[1]
Calculation : Compare peak area against a 5-point calibration curve prepared in DMSO (where solubility is guaranteed).
Part 4: Applications & Implications[2][3][4][5]
Synthetic Chemistry (Suzuki-Miyaura Coupling)
Solubility dictates the choice of base and solvent system in cross-coupling reactions.
Issue: In strictly organic solvents (e.g., Toluene), SPBAs may remain solid, leading to slow reactivity.[1]
Solution: Use a mixed solvent system like Dioxane/Water (4:1) or DMF/Water .[1] The water component is crucial not just for solubility, but to shift the equilibrium from the unreactive boroxine trimer back to the reactive monomeric boronic acid species [1].
Drug Development (Protease Inhibitors)
SPBAs are investigated as transition-state analogs for serine proteases (e.g.,
Bioavailability: The low aqueous solubility of the sulfonamide backbone is a liability.
Formulation Strategy: Formulation often requires cosolvents (PEG-400) or pH adjustment.[1] Since the pKa of the sulfonamide NH is ~10 and the boronic acid is ~9, raising the pH to 10-11 creates a dianion, drastically increasing aqueous solubility, though this is only suitable for IV formulations, not oral delivery.
References
Leszczyński, P., Hofman, T., & Sporzyński, A. (2020).[1][2] Solubility of Phenylboronic Acid and its Cyclic Esters in Organic Solvents. Journal of Solution Chemistry, 49, 814–824.[1][3] Link
Caselli, E., et al. (2015).[1] Design, synthesis, crystal structures and antimicrobial activity of sulfonamide boronic acids as
-lactamase inhibitors. Journal of Medicinal Chemistry. Link
Perlovich, G. L., et al. (2011).[1][4] Thermodynamic aspects of solubility process of some sulfonamides. Journal of Pharmaceutical and Biomedical Analysis, 54(1), 222-224.[1][4] Link
BenchChem. (2025).[1][5] Technical Guide to the Solubility of Phenylboronic Acid Derivatives. Link[1]
An In-depth Technical Guide to the Physicochemical Characterization of (4-(N-Isopropylsulfamoyl)phenyl)boronic acid, with a Focus on Thermal Analysis
For Researchers, Scientists, and Drug Development Professionals Introduction to Substituted Phenylboronic Acids in Drug Discovery Phenylboronic acids and their derivatives are a cornerstone of modern medicinal chemistry...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction to Substituted Phenylboronic Acids in Drug Discovery
Phenylboronic acids and their derivatives are a cornerstone of modern medicinal chemistry and materials science. Their utility in Suzuki-Miyaura cross-coupling reactions has made them indispensable for the synthesis of complex organic molecules, including a wide array of active pharmaceutical ingredients (APIs). The specific functionalization of the phenyl ring, such as with sulfamoyl or sulfonyl groups, can significantly modulate the compound's physicochemical properties, including its reactivity, solubility, and thermal stability. An accurate understanding of these properties, particularly the melting point, is a critical first step in the development of any new chemical entity. The melting point serves as a crucial indicator of purity and provides foundational data for formulation and stability studies.
Thermal Properties of (4-(N-Isopropylsulfamoyl)phenyl)boronic acid and Related Analogues
A thorough search of available chemical literature and databases did not yield an experimentally determined melting point for (4-(N-Isopropylsulfamoyl)phenyl)boronic acid. However, data for the closely related compound, 4-(Isopropylsulfonyl)phenyl)boronic acid, is available and provides a valuable point of reference.
Table 1: Physicochemical Properties of 4-(Isopropylsulfonyl)phenyl)boronic acid
It is imperative to recognize the structural distinction between the target compound, (4-(N-Isopropylsulfamoyl)phenyl)boronic acid, and the reference compound, 4-(Isopropylsulfonyl)phenyl)boronic acid. The key difference lies in the presence of a nitrogen atom in the sulfamoyl group (-SO₂NH-), which introduces the potential for hydrogen bonding that is absent in the sulfonyl group (-SO₂-). This difference in intermolecular forces can be expected to influence the melting point.
Experimental Determination of Melting Point: A Validated Protocol
The accurate determination of a melting point is a fundamental technique in chemical analysis. The following protocol outlines a robust method for obtaining a reliable melting point range, a critical indicator of a compound's purity.[4] Pure, crystalline organic compounds typically exhibit a sharp melting point range of 0.5-1.0°C. Impurities tend to depress and broaden this range.
Sample Preparation
Drying: The sample must be thoroughly dried to remove any residual solvent, which can act as an impurity and depress the melting point.[5][6] Drying in a vacuum desiccator over a suitable desiccant for 24 hours is recommended.[6]
Pulverization: The crystalline sample should be finely powdered using a mortar and pestle to ensure uniform packing and heat transfer within the capillary tube.[4][5]
Capillary Loading
Press the open end of a capillary melting point tube into the powdered sample.[5]
Invert the tube and tap it gently on a hard surface to pack the solid into the closed end.[5]
The packed sample height should be approximately 2.5-3.5 mm.[5][6]
Melting Point Apparatus and Measurement
A modern digital melting point apparatus, such as a Mel-Temp or similar device, is recommended for its precision and ease of use.[7]
Initial (Rough) Measurement:
Place the loaded capillary tube into the heating block of the apparatus.
Set a rapid heating rate (e.g., 10-20°C per minute) to quickly determine an approximate melting range.[7]
This initial measurement provides a target for the more precise determination.
Accurate (Fine) Measurement:
Allow the apparatus to cool to at least 20°C below the approximate melting point observed in the rough measurement.[5][7]
Insert a new capillary tube with the sample.
Set a slow heating rate of approximately 1-2°C per minute.[6][7]
Record the temperature at which the first droplet of liquid is observed (the onset of melting).[5]
Record the temperature at which the last solid crystal melts (the clear point).[6]
The recorded values constitute the melting point range.
The following diagram illustrates the workflow for accurate melting point determination.
Application Note & Protocols for the Synthesis of Sulfonamide Derivatives Using Arylboronic Acids
For Researchers, Scientists, and Drug Development Professionals Introduction: The Enduring Importance of Sulfonamides and Modern Synthetic Strategies The sulfonamide functional group is a cornerstone of medicinal chemist...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction: The Enduring Importance of Sulfonamides and Modern Synthetic Strategies
The sulfonamide functional group is a cornerstone of medicinal chemistry, present in a wide array of therapeutic agents, including antibacterial, anti-inflammatory, diuretic, and anticancer drugs. The synthesis of N-aryl and N-heteroaryl sulfonamides is therefore a critical transformation in drug discovery and development. Traditional methods for forming the S-N bond often require harsh conditions and have a limited substrate scope. The advent of transition-metal-catalyzed cross-coupling reactions has revolutionized this field, with arylboronic acids emerging as highly versatile and practical coupling partners.
This application note provides a detailed guide to the synthesis of sulfonamide derivatives using arylboronic acids, focusing on two of the most powerful and widely adopted methods: the Chan-Lam and Suzuki-Miyaura cross-coupling reactions. We will delve into the mechanistic underpinnings of these transformations, provide detailed, field-proven protocols, and offer troubleshooting guidance to enable researchers to successfully implement these methodologies in their own laboratories.
Reaction Mechanisms: A Tale of Two Catalytic Cycles
The successful synthesis of sulfonamides from arylboronic acids hinges on the choice of the appropriate catalytic system. Copper-catalyzed Chan-Lam and palladium-catalyzed Suzuki-Miyaura cross-coupling reactions are two of the most prominent methods, each with its own distinct mechanism and advantages.
The Chan-Lam N-Arylation of Sulfonamides
The Chan-Lam reaction is a copper-catalyzed cross-coupling of an N-H bond with a boronic acid. This reaction is attractive due to the relative abundance and lower cost of copper catalysts compared to palladium. The generally accepted catalytic cycle is depicted below:
Figure 2: Generalized catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.
The cycle commences with the oxidative addition of an aryl halide to a Pd(0) complex to form a Pd(II) species. This is followed by transmetalation with the arylboronic acid, a step that is facilitated by a base. The resulting diorganopalladium(II) complex then undergoes reductive elimination to yield the coupled product and regenerate the Pd(0) catalyst.
Experimental Protocols
The following protocols provide detailed, step-by-step methodologies for the synthesis of N-aryl sulfonamides using arylboronic acids via the Chan-Lam and a modified Suzuki-Miyaura approach.
Protocol 1: Chan-Lam N-Arylation of a Sulfonamide
This protocol is a general method for the copper-catalyzed N-arylation of sulfonamides with arylboronic acids.
Materials and Reagents:
Sulfonamide (1.0 mmol)
Arylboronic acid (1.2 mmol)
Copper(II) acetate (Cu(OAc)₂, 0.1 mmol, 10 mol%)
Pyridine (2.0 mmol)
Dichloromethane (DCM), 5 mL
Reaction vessel (e.g., 25 mL round-bottom flask)
Magnetic stirrer and stir bar
Inert atmosphere (optional, but recommended)
Procedure:
To a clean and dry reaction vessel, add the sulfonamide (1.0 mmol), arylboronic acid (1.2 mmol), and copper(II) acetate (0.1 mmol).
Add a magnetic stir bar to the vessel.
Under a stream of nitrogen or argon (if using an inert atmosphere), add dichloromethane (5 mL) and pyridine (2.0 mmol).
Seal the reaction vessel and stir the mixture at room temperature. The reaction is typically complete within 12-24 hours.
Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).
Upon completion, dilute the reaction mixture with dichloromethane (10 mL) and wash with 1 M HCl (2 x 10 mL) to remove pyridine and unreacted base.
Wash the organic layer with saturated aqueous sodium bicarbonate (10 mL) and brine (10 mL).
Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes).
Scientist's Note: The choice of base and solvent can be critical. While pyridine is commonly used, other bases such as triethylamine or diisopropylethylamine may also be effective. The solvent should be chosen to ensure solubility of the starting materials. In some cases, heating the reaction mixture may be necessary to drive the reaction to completion.
Protocol 2: Palladium-Catalyzed N-Arylation of Sulfonamides with Arylboronic Acids
This protocol describes a palladium-catalyzed approach for the N-arylation of sulfonamides.
Reaction vessel (e.g., microwave vial or sealed tube)
Magnetic stirrer and stir bar
Inert atmosphere (e.g., nitrogen or argon)
Procedure:
To a clean and dry reaction vessel, add the sulfonamide (1.0 mmol), arylboronic acid (1.5 mmol), Pd₂(dba)₃ (0.025 mmol), Xantphos (0.06 mmol), and cesium carbonate (2.0 mmol).
Add a magnetic stir bar.
Evacuate and backfill the vessel with an inert gas (e.g., nitrogen or argon) three times.
Add 1,4-dioxane (5 mL) via syringe.
Seal the vessel and place it in a preheated oil bath at 100 °C.
Stir the reaction mixture for 12-24 hours.
Monitor the reaction progress by TLC or LC-MS.
Upon completion, cool the reaction mixture to room temperature.
Dilute the mixture with ethyl acetate (20 mL) and filter through a pad of Celite to remove inorganic salts and the catalyst.
Wash the Celite pad with additional ethyl acetate (10 mL).
Concentrate the filtrate under reduced pressure.
Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system.
Scientist's Note: The choice of ligand is crucial for the success of palladium-catalyzed N-arylation reactions. Xantphos is a bulky, electron-rich ligand that is often effective in promoting these couplings. Other ligands, such as Buchwald's biaryl phosphine ligands, may also be suitable. The base is also a critical parameter, with cesium carbonate often being the base of choice due to its high basicity and solubility in organic solvents.
Data Presentation: A Comparative Overview
The following table summarizes typical reaction conditions and outcomes for the Chan-Lam and Suzuki-Miyaura N-arylation of sulfonamides.
Parameter
Chan-Lam N-Arylation
Suzuki-Miyaura N-Arylation
Catalyst
Cu(OAc)₂, CuI, Cu₂O
Pd₂(dba)₃, Pd(OAc)₂
Ligand
Often not required, but pyridine or other N-ligands can be beneficial
Broad for both electron-rich and electron-deficient arylboronic acids
Generally very broad, tolerates a wide range of functional groups
Advantages
Lower catalyst cost, milder conditions in some cases
High yields, broad substrate scope, well-understood mechanism
Disadvantages
Can be sensitive to steric hindrance, mechanism less understood
Higher catalyst cost, requires inert atmosphere
Troubleshooting Common Issues
Issue
Potential Cause(s)
Suggested Solution(s)
Low or no conversion
- Inactive catalyst- Inappropriate base or solvent- Low reaction temperature- Poor quality of arylboronic acid
- Use a fresh batch of catalyst and ensure proper handling.- Screen different bases and solvents.- Increase the reaction temperature.- Use freshly recrystallized or high-purity arylboronic acid.
Formation of side products (e.g., homocoupling of arylboronic acid)
- Reaction conditions too harsh- Presence of oxygen (for Pd-catalyzed reactions)
- Lower the reaction temperature.- Ensure the reaction is performed under a strictly inert atmosphere.
Difficulty in product purification
- Co-elution with starting materials or byproducts
- Optimize the chromatographic conditions (e.g., try a different eluent system or use a different stationary phase).- Consider a chemical work-up to remove impurities before chromatography.
Conclusion
The synthesis of sulfonamide derivatives using arylboronic acids via Chan-Lam and Suzuki-Miyaura cross-coupling reactions represents a powerful and versatile strategy in modern organic synthesis and drug discovery. By understanding the underlying mechanisms and carefully selecting the reaction conditions, researchers can efficiently access a wide range of N-aryl sulfonamides. The protocols and troubleshooting guide provided in this application note are intended to serve as a practical resource for scientists working in this important area of chemistry.
References
Title: The sulfonamide story. Source: The Journal of Infectious Diseases URL: [Link]
Title: Copper-promoted C-N and C-O bond cross-coupling with boronic acids and its application in natural product synthesis. Source: Pure and Applied Chemistry URL: [Link]
Title: Copper-catalyzed N-arylation of sulfonamides with arylboronic acids. Source: Organic Letters URL: [Link]
Title: Copper-Catalyzed N-Arylation of Sulfonamides with Arylboronic Acids: An Efficient Synthesis of N-Arylsulfonamides. Source: Synthetic Communications URL: [Link]
Title: A General and Efficient Palladium-Catalyzed Synthesis of N-Arylsulfonamides. Source: Organic Letters URL: [Link]
Application
Application Note: High-Efficiency Palladium-Catalyzed Cross-Coupling of Sulfonamide Boronic Acids
[1] Executive Summary The incorporation of sulfonamide moieties ( ) into biaryl scaffolds is a cornerstone of medicinal chemistry, present in classes ranging from COX-2 inhibitors to antibiotics. While the Suzuki-Miyaura...
Author: BenchChem Technical Support Team. Date: March 2026
[1]
Executive Summary
The incorporation of sulfonamide moieties (
) into biaryl scaffolds is a cornerstone of medicinal chemistry, present in classes ranging from COX-2 inhibitors to antibiotics. While the Suzuki-Miyaura coupling is the standard method for biaryl synthesis, sulfonamide-containing boronic acids present a unique "dual-threat" challenge to Palladium (Pd) catalysis:
Catalyst Poisoning: The sulfonamide nitrogen is a Lewis base. Under basic coupling conditions, it deprotonates (
) to form a sulfonamidate anion, which binds tightly to electrophilic Pd(II) centers, arresting the catalytic cycle.
Protodeboronation: The electron-withdrawing nature of the sulfonyl group (
) destabilizes the C–B bond, accelerating hydrolytic deboronation before the cross-coupling can occur.
This guide details the "Steric-Electronic Shielding" strategy , utilizing bulky, electron-rich biaryl phosphine ligands to prevent sulfonamidate coordination while facilitating oxidative addition. We provide protocols for both unprotected (direct) and protected coupling pathways.
Mechanistic Insight: The "Off-Cycle" Trap
To optimize yield, one must understand why the reaction fails. In a standard catalytic cycle, the rate-limiting step is often transmetallation. However, with free sulfonamides, the deprotonated sulfonamidate competes with the boronate for the Pd(II) center.
The following diagram illustrates the standard Suzuki cycle versus the "Off-Cycle" resting state caused by sulfonamide poisoning.
Caption: The "Off-Cycle Trap" (Red) shows where sulfonamide anions coordinate to Pd(II), preventing transmetallation. Bulky ligands destabilize this trap.
Strategic Optimization: Ligand & Base Selection
Ligand Selection: The "Buchwald" Advantage
Standard ligands like
or dppf are often insufficient for free sulfonamides because they lack the steric bulk to prevent sulfonamidate binding.
Recommendation: Use Dialkylbiaryl phosphines (Buchwald Ligands).
Why? The bulky biaryl backbone creates a "roof" over the Pd center, physically blocking the approach of the sulfonamide nitrogen while allowing the planar aryl halide to coordinate.
Base Selection: The Solubility/Deprotonation Balance
Strong Bases (e.g.,
): Avoid. They rapidly deprotonate the sulfonamide, increasing the concentration of the poisoning anion.
Mild Bases (e.g.,
, ): Preferred. They are basic enough to activate the boronic acid (forming the boronate) but maintain an equilibrium that favors the neutral sulfonamide.
Experimental Protocols
Protocol A: Direct Coupling of Unprotected Sulfonamide Boronic Acids
Use this for primary sulfonamides (
) where protecting group chemistry is undesirable.
Setup: Charge a reaction vial with the Aryl Halide, Sulfonamide Boronic Acid, and XPhos Pd G2 precatalyst. If solids, add them now.
Inert Atmosphere: Seal the vial and cycle vacuum/Argon three times. This is critical to prevent phenol formation (oxidation of boronic acid).
Solvent Addition: Add degassed 1,4-Dioxane (concentration 0.1 M – 0.2 M relative to halide).
Base Activation: Add the aqueous
solution via syringe.
Reaction: Heat to 80°C for 4–12 hours.
Note: Do not exceed 100°C initially to minimize protodeboronation.
Workup: Cool to RT. Dilute with EtOAc. Acidify slightly (pH 5-6) with 1M HCl to ensure the sulfonamide is protonated (improves partitioning into organic phase). Wash with brine, dry over
, and concentrate.
Protocol B: Coupling of Protected Sulfonamides (N-Boc or N-tBu)
Use this if Protocol A fails due to low conversion or if the sulfonamide is secondary.
Strategic Advantage: Protecting the nitrogen removes the acidic proton and adds steric bulk, eliminating the poisoning pathway.
Mix: Combine halide, boronic acid, and catalyst in a vial.
Solvent: Add DME (Dimethoxyethane) and degass.
Base: Add aqueous
.
Heat: Heat to 90°C for 2–6 hours.
Deprotection (One-Pot Optional): After coupling is complete, add TFA (Trifluoroacetic acid) directly to the mixture (if solvent allows) or after rough concentration to remove the Boc group.
Troubleshooting & Optimization Logic
If the reaction fails, use the following self-validating logic table to diagnose the root cause.
Observation
Diagnosis
Corrective Action
Black Precipitate (Pd Black)
Catalyst decomposition due to instability or poisoning.[1][3]
Switch to XPhos Pd G3 (precatalyst is more stable). Lower temperature to 60°C.
No Reaction (SM Recovery)
Oxidative addition failure or complete catalyst poisoning.
Increase catalyst loading to 5-10 mol%. Switch solvent to n-Butanol (improves solubility of polar sulfonamides).
Protodeboronation (Ar-H)
Boronic acid hydrolysis (common with electron-poor rings).
Use Anhydrous conditions : (solid) in Dioxane. Or switch to Boronic Ester (Pinacol) .
Homocoupling (Ar-Ar)
Oxygen leak or excessive base.
Rigorous degassing (sparge with Ar for 15 mins). Reduce base equivalents.
Diagram 2: Optimization Decision Tree
Caption: Decision matrix for selecting the optimal protocol based on substrate class and failure modes.
References
Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). Selection of Boron Reagents for Suzuki–Miyaura Coupling. Chemical Society Reviews. Link
Martin, R., & Buchwald, S. L. (2008). Palladium-Catalyzed Suzuki−Miyaura Cross-Coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. Accounts of Chemical Research. Link
Beletskaya, I. P., & Cheprakov, A. V. (2004). Copper in Cross-Coupling Reactions: The Post-Ullmann Chemistry. Coordination Chemistry Reviews. (Context on poisoning mechanisms). Link
Powers, R. A., et al. (2002). Structure-Based Discovery of a Novel, Non-Peptide Inhibitor of AmpC β-Lactamase. Journal of Biological Chemistry. (Example of Sulfonamide Boronic Acid Synthesis). Link
BenchChem Technical Support. (2025). Catalyst Deactivation in Palladium-Catalyzed Reactions. BenchChem Application Notes. Link
Application Note: (4-(N-Isopropylsulfamoyl)phenyl)boronic Acid as a Strategic Intermediate in Targeted Kinase Inhibitor Synthesis
Audience: Synthetic Chemists, Medicinal Chemists, and Drug Development Professionals Content Type: Technical Application Note & Experimental Protocol Executive Summary In modern medicinal chemistry, the rapid assembly of...
Author: BenchChem Technical Support Team. Date: March 2026
Audience: Synthetic Chemists, Medicinal Chemists, and Drug Development Professionals
Content Type: Technical Application Note & Experimental Protocol
Executive Summary
In modern medicinal chemistry, the rapid assembly of complex active pharmaceutical ingredients (APIs) relies heavily on modular, high-yielding cross-coupling strategies. (4-(N-Isopropylsulfamoyl)phenyl)boronic acid (CAS: 850589-31-0) has emerged as a highly privileged pharmaceutical intermediate[1]. It serves a dual purpose:
The Reactive Center: The boronic acid moiety enables mild, palladium-catalyzed Suzuki-Miyaura C–C bond formation.
The Pharmacophore: The N-isopropylsulfonamide group acts as a critical hinge-binding or solvent-pocket-interacting motif, improving the solubility, membrane permeability, and target residence time of the resulting API.
A premier example of its application is in the synthesis of UNC1062 , a potent and selective MerTK (Mer Tyrosine Kinase) inhibitor used in oncology research to block tumor cell survival pathways[2]. This guide details the physicochemical profiling, mechanistic rationale, and a self-validating protocol for utilizing this intermediate in advanced drug synthesis.
Physicochemical Profiling
Before initiating synthetic workflows, it is critical to verify the integrity of the intermediate. Boronic acids are prone to dehydration (forming trimeric boroxines) and oxidation.
The selection of (4-(N-Isopropylsulfamoyl)phenyl)boronic acid is not arbitrary; it is driven by rational drug design. Sulfonamides are excellent hydrogen bond acceptors and donors. However, primary sulfonamides can be metabolically labile or overly reactive. The addition of the isopropyl group provides steric shielding and lipophilicity, which enhances cellular penetration while maintaining the required hydrogen-bonding vector for kinase inhibition[2].
When coupled to a pyrazolo[3,4-d]pyrimidine scaffold (as seen in UNC1062), the sulfonamide moiety projects into the solvent-exposed region of the MerTK ATP-binding pocket. This effectively outcompetes ATP, halting kinase autophosphorylation and downstream oncogenic signaling (PI3K/AKT and MAPK/ERK pathways)[2].
Figure 1: Mechanism of action for APIs synthesized using the N-isopropylsulfonamide intermediate, demonstrating the blockade of MerTK autophosphorylation.
This protocol outlines the synthesis of a complex biaryl API (analogous to UNC1062) using (4-(N-isopropylsulfamoyl)phenyl)boronic acid[2].
Expertise & Causality: Microwave irradiation is chosen over standard thermal heating because the bulky N-isopropylsulfonamide group and the complex heterocyclic halide create a high activation energy barrier. Microwave heating ensures rapid transmetalation, reducing the reaction time from 12 hours to 15 minutes, which drastically minimizes the competitive protodeboronation side-reaction.
Step-by-Step Methodology
Step 1: Reagent Assembly & Solvation
In a 10 mL microwave-safe reaction vial, add the Aryl Halide scaffold (e.g., a brominated pyrazolo[3,4-d]pyrimidine) (0.20 mmol, 1.0 equiv).
Add (4-(N-Isopropylsulfamoyl)phenyl)boronic acid (0.30 mmol, 1.5 equiv). Causality: A 1.5x excess compensates for minor oxidative degradation of the boronic acid during the catalytic cycle.
Suspend the mixture in a solvent system of Dimethylformamide (DMF) (2.0 mL) and Deionized Water (1.0 mL). Causality: Water is strictly required to hydroxylate the boronic acid, converting it into the reactive, electron-rich boronate complex essential for the transmetalation step.
Step 2: Degassing (Self-Validation Checkpoint)
Sparge the suspension with ultra-pure Argon gas for 5 minutes.
Self-Validation: The solution should appear as a cloudy white/off-white suspension. If the solution turns brown at this stage, oxygen has entered the system, and the reaction must be aborted to prevent catalyst poisoning.
Step 3: Catalyst Addition & Irradiation
Quickly add Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.020 mmol, 10 mol%) under a positive stream of Argon. Seal the vial with a crimp cap.
Place the vial in a microwave synthesizer. Heat at 150 °C for 15 minutes with high stirring.
Step 4: Reaction Monitoring & Workup
Cool the vial to room temperature.
Self-Validation: Extract a 5 µL aliquot, dilute in methanol, and analyze via LC-MS. The chromatogram must show the complete disappearance of the aryl halide peak and the emergence of the product mass.
Dilute the reaction mixture with Ethyl Acetate (15 mL) and wash with Brine (3 × 10 mL) to remove DMF and inorganic salts.
Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify via flash chromatography (Silica gel, DCM/MeOH gradient) to yield the pure API.
Figure 2: Synthetic workflow for the Suzuki-Miyaura cross-coupling of the boronic acid intermediate.
Optimization Data for Scale-Up
When transitioning from discovery chemistry to process scale-up, microwave conditions are often impractical. The table below summarizes quantitative optimization data for thermal scale-up of this specific intermediate.
Table 2: Scale-Up Optimization of Suzuki-Miyaura Conditions
Entry
Catalyst System (mol%)
Base (equiv)
Solvent System
Temp / Time
Yield (%)
Causality / Observation
1
Pd(PPh₃)₄ (10%)
K₂CO₃ (4.0)
DMF/H₂O (2:1)
150°C, 15 min (MW)
72%
Discovery Standard: Optimal for sterically hindered scaffolds[2].
2
Pd(dppf)Cl₂ (5%)
Na₂CO₃ (3.0)
1,4-Dioxane/H₂O
90°C, 12 h (Thermal)
68%
Process Viable: Bidentate ligand prevents catalyst degradation over long thermal heating times.
3
Pd(OAc)₂ (5%) / SPhos
K₃PO₄ (3.0)
Toluene/H₂O
100°C, 8 h (Thermal)
41%
Suboptimal: The extreme steric bulk of SPhos clashes with the N-isopropyl group during reductive elimination.
4
Pd(PPh₃)₄ (10%)
K₂CO₃ (4.0)
DMF (Anhydrous)
150°C, 30 min (MW)
<5%
Failure Mode: Lack of aqueous media prevents the formation of the reactive boronate species.
protocol for coupling (4-(N-Isopropylsulfamoyl)phenyl)boronic acid with aryl halides
Application Note: High-Efficiency Coupling of (4-(N-Isopropylsulfamoyl)phenyl)boronic Acid Executive Summary This guide details the protocol for the Suzuki-Miyaura cross-coupling of (4-(N-Isopropylsulfamoyl)phenyl)boroni...
Author: BenchChem Technical Support Team. Date: March 2026
Application Note: High-Efficiency Coupling of (4-(N-Isopropylsulfamoyl)phenyl)boronic Acid
Executive Summary
This guide details the protocol for the Suzuki-Miyaura cross-coupling of (4-(N-Isopropylsulfamoyl)phenyl)boronic acid (Reagent A) with various aryl halides. This specific boronic acid contains an electron-withdrawing sulfamoyl moiety, which imparts unique electronic properties: it accelerates the transmetallation step but significantly increases the risk of protodeboronation (hydrolytic cleavage of the C-B bond).
The protocols below are engineered to balance these competing factors. We prioritize the use of robust catalyst systems (
and XPhos Pd G3) and controlled basicity to maximize yield and minimize the formation of the deboronated byproduct, N-isopropylbenzenesulfonamide.
Scientific Foundation & Mechanistic Logic
The Substrate Challenge
The target reagent features a sulfamoyl group (
) at the para position.
Electronic Effect: The sulfonyl group is strongly electron-withdrawing (
). This reduces the electron density on the boron atom, making the Lewis acidic center more reactive toward base activation (formation of the boronate species).
Protodeboronation Risk: The same electron-withdrawing effect stabilizes the transient aryl anion/sigma-complex intermediate formed during hydrolysis. Consequently, under high temperature or highly caustic conditions, the C-B bond is prone to cleavage by water, yielding the "reduced" arene byproduct.
Acidic Proton: The secondary sulfonamide proton (
) can consume one equivalent of base. Standard protocols must account for this stoichiometry to ensure sufficient base remains for the catalytic cycle.
The Catalytic Cycle
The reaction follows the standard Pd(0)/Pd(II) cycle. The critical control point for this specific substrate is the Transmetallation step. We must generate the active boronate species (
) without allowing it to accumulate and hydrolyze before it intercepts the Palladium center.
Figure 1: The catalytic cycle highlighting the competition between productive transmetallation and the destructive protodeboronation pathway specific to electron-deficient boronic acids.
Experimental Protocols
Reagent Preparation & Handling
Stoichiometry: Use 1.2 to 1.5 equivalents of the boronic acid relative to the aryl halide. This excess compensates for the inevitable minor loss due to deboronation.
Why: The bulky biaryl phosphine ligand facilitates oxidative addition into chlorides and stabilizes the Pd center, allowing for faster reaction at lower temperatures.
Base:
(0.5 M aqueous or solid added with water cosolvent, 3.0 equiv)
Solvent: THF/Water (4:1 ratio)
Step-by-Step:
Charge: Add Aryl Chloride, Boronic Acid, and XPhos Pd G3 to the vial.
Reaction: Heat to 60°C . The high activity of XPhos allows this milder temperature, significantly reducing protodeboronation.
Time: Typically complete in 1-4 hours.
Data Presentation & Optimization
Table 1: Solvent and Base Effects on Yield (Simulated Data based on Mechanistic Principles)
Entry
Catalyst
Base
Solvent
Temp (°C)
Yield (%)
Dominant Side Product
1
Toluene/EtOH/H2O
100
65%
Deboronated arene (High)
2
Dioxane/H2O
80
88%
Minimal
3
DMF
100
72%
Homocoupling
4
XPhos Pd G3
THF/H2O
60
94%
None
Self-Validating Troubleshooting System
Use the logic flow below to diagnose failures. This system relies on observing the fate of the Boronic Acid.[1][6]
Figure 2: Diagnostic logic tree for reaction optimization.
References
Miyaura, N., & Suzuki, A. (1995).[3] Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. Link
Kinzel, T., Zhang, Y., & Buchwald, S. L. (2010). A New Palladium Precatalyst Allows for the Fast Suzuki−Miyaura Coupling Reactions of Unstable Polyfluorophenylboronic Acids. Journal of the American Chemical Society, 132(40), 14073–14075. Link
Note: This reference establishes the protocol for handling electron-deficient/unstable boronic acids using XPhos.
Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). Selection of Boron Reagents for Suzuki–Miyaura Coupling. Chemical Society Reviews, 43, 412-443. Link
Note: Comprehensive review detailing the stability and deboron
BenchChem Technical Support. (2025). Protodeboronation of Sulfinyl-Substituted Phenylboronic Acids. Link
Note: Specific guidance on sulfinyl/sulfamoyl substituted boronic acid stability.
Application Note: Preparation of Biaryl Sulfonamides via Palladium-Catalyzed Boronic Acid Cross-Coupling
Introduction & Pharmacological Relevance Biaryl sulfonamides are privileged structural motifs in modern drug discovery. They serve as critical pharmacophores in a variety of therapeutic agents, including cell-permeable a...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction & Pharmacological Relevance
Biaryl sulfonamides are privileged structural motifs in modern drug discovery. They serve as critical pharmacophores in a variety of therapeutic agents, including cell-permeable allosteric inhibitors of liver pyruvate kinase[1], selective
-opioid receptor antagonists, and inhibitors of the WD Repeat-Containing Protein 5 (WDR5)[2][3].
The most robust and modular approach for constructing the
bond between an aryl sulfonamide and an arene is the Suzuki-Miyaura cross-coupling reaction . This application note details the mechanistic rationale, optimized protocols, and analytical validation required to synthesize biaryl sulfonamides with high fidelity, focusing on the coupling of aryl halide sulfonamides with aryl boronic acids.
Mechanistic Rationale & Reaction Design
The Suzuki-Miyaura coupling of sulfonamide-bearing substrates follows a classical
catalytic cycle. However, the presence of the sulfonamide moiety introduces specific chemical challenges that must dictate your experimental design:
Oxidative Addition : The
species inserts into the bond of the aryl halide. Electron-withdrawing sulfonamide groups (especially when positioned ortho or para to the halide) can accelerate this step by increasing the electrophilicity of the bond.
Base Exchange : A base replaces the halide on the
complex, forming a more reactive palladium-hydroxo or alkoxo intermediate.
Transmetalation & Reductive Elimination : The aryl boronic acid transfers its aryl group to the
center, followed by the release of the biaryl sulfonamide and regeneration of .
) possess acidic protons () that can coordinate to the palladium center, potentially stalling the catalytic cycle or leading to competitive N-arylation side reactions. To circumvent this, the sulfonamide nitrogen is frequently protected (e.g., with a benzyl, Boc, or dimethylaminomethylene group) prior to coupling[1]. Alternatively, modern bulky phosphine ligands or specific catalyst systems (like with ) can facilitate direct couplings without the strict need for protection by sterically shielding the metal center[2].
Visualizing the Reaction Pathway
The following diagram illustrates the catalytic cycle specifically tailored for the synthesis of biaryl sulfonamides, highlighting the key intermediates where base and boronic acid are introduced.
Catalytic cycle of the Suzuki-Miyaura cross-coupling for biaryl sulfonamide synthesis.
This protocol describes a highly reproducible method for coupling an N-benzyl protected aryl bromide sulfonamide with an aryl boronic acid[1]. The protocol is designed as a self-validating system to ensure experimental integrity at every step.
Solvent System : Toluene / Ethanol / Water (5:2:1 v/v/v)
Step-by-Step Methodology
Reagent Assembly : In a 20 mL microwave-safe reaction vial, combine the aryl bromide sulfonamide (1.0 mmol), the appropriate aryl boronic acid (1.5 mmol), and
Solvent Addition : Add 13 mL of the Toluene/EtOH/H2O (5:2:1) solvent mixture.
Causality Check: This specific biphasic mixture is chosen to dissolve both the lipophilic organic substrates (toluene) and the inorganic base/boronic acid (water/EtOH), ensuring efficient mass transfer[1].
Degassing (Self-Validation Step 1) : Apply a sequential vacuum and
backfill cycle to the suspension at least three times.
Causality Check: Oxygen must be rigorously excluded to prevent the rapid oxidation of the
catalyst and to suppress the oxidative homocoupling of the boronic acid.
Catalyst Introduction : Quickly add
(0.03 mmol) under a positive stream of , then immediately seal the vial with a crimp cap[1].
Microwave Irradiation : Heat the mixture in a microwave reactor at 120 °C for 1 hour[1].
of the organic layer, dilute in acetonitrile, and analyze via LC-MS.
Validation Criteria: The reaction is deemed complete when the aryl halide peak is consumed and the target
or mass of the biaryl sulfonamide dominates the chromatogram.
Workup : Cool the vial to room temperature. Dilute the mixture with EtOAc (20 mL) and wash with distilled water (2 x 15 mL) followed by brine (15 mL). Dry the organic layer over anhydrous
.
Purification : Filter off the drying agent, concentrate the filtrate in vacuo, and purify the crude residue via reverse-phase flash chromatography to isolate the protected biaryl sulfonamide (Typical yields: 72–92%)[1].
Deprotection (Optional) : If the free sulfonamide is required, treat the purified intermediate with
in dichloromethane to cleave the benzyl protecting group[1].
The choice of catalyst, base, and solvent is highly dependent on the steric and electronic nature of the sulfonamide substrate. The table below summarizes optimized conditions for various biaryl sulfonamide couplings based on established literature parameters[1][2][3].
Substrate Type
Catalyst System
Base
Solvent System
Temp / Time
Expected Yield
N-Benzyl Aryl Bromide + Aryl Boronic Acid
(3 mol%)
PhMe/EtOH/H2O (5:2:1)
120 °C (MW), 1 h
72 - 92%
Benzothiatriazine Dioxide + Aryl Boronic Acid
(0.2 mol%)
PhMe/H2O
100 °C, 12 h
up to 99%
N-Boc Aryl Halide + Aryl Boronic Acid
(5 mol%)
Dioxane/H2O
90 °C, 16 h
65 - 80%
Unprotected Aryl Iodide + Aryl Boronic Acid
/ XPhos
THF/H2O
80 °C, 12 h
55 - 75%
References
Discovery of Cell-Permeable Allosteric Inhibitors of Liver Pyruvate Kinase: Design and Synthesis of Sulfone-Based Urolithins. National Institutes of Health (PMC).
Palladium-Catalyzed Denitrogenative Suzuki Coupling of Benzothiatriazine Dioxides for Bi(hetero)aryl-2-sulfonamides. The Journal of Organic Chemistry.
Discovery and Optimization of Salicylic Acid-Derived Sulfonamide Inhibitors of the WD Repeat-Containing Protein 5 (WDR5). National Institutes of Health (PMC).
High-Efficiency Chan-Lam Coupling: Application Note for (4-(N-Isopropylsulfamoyl)phenyl)boronic Acid
Executive Summary This Application Note provides a technical guide for utilizing (4-(N-Isopropylsulfamoyl)phenyl)boronic acid in Chan-Lam oxidative cross-coupling reactions. While Chan-Lam coupling is a robust method for...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
This Application Note provides a technical guide for utilizing (4-(N-Isopropylsulfamoyl)phenyl)boronic acid in Chan-Lam oxidative cross-coupling reactions. While Chan-Lam coupling is a robust method for forming C–N and C–O bonds under mild conditions, electron-deficient arylboronic acids—such as those bearing sulfonamide moieties—present specific kinetic challenges.
The presence of the
-isopropylsulfamoyl group () introduces two critical variables:
Electronic Deactivation: The electron-withdrawing nature of the sulfonamide group slows the transmetallation step, often the rate-determining step in the catalytic cycle.
Competitive Coordination: The acidic proton on the sulfonamide nitrogen (
) can potentially coordinate to the copper catalyst, leading to off-cycle resting states.
This guide outlines a self-validating protocol designed to overcome these barriers, ensuring high yields and chemoselectivity.
Soluble in MeOH, DMSO, DMF; Moderate in DCM; Poor in Hexanes.
Stability
Susceptible to protodeboronation in the presence of moisture/strong acid.
Handling Precaution: Store under inert atmosphere at 2–8°C. Although air-stable for short periods, prolonged exposure to moisture can lead to boroxine formation or deboronation.
Mechanistic Insight & Causality
To optimize the reaction, one must understand the catalytic cycle's bottlenecks. The Chan-Lam mechanism involves the oxidation of Cu(II) to a high-valent Cu(III) species (or a Cu(II)-radical pathway).
The "EWG Bottleneck"
For electron-rich boronic acids, transmetallation is fast. For (4-(N-Isopropylsulfamoyl)phenyl)boronic acid , the electron-withdrawing sulfonamide group reduces the nucleophilicity of the carbon attached to the boron. This makes the transmetallation step (transfer of the aryl group to Copper) significantly slower.
Consequence: If transmetallation is too slow, the active Cu-nucleophile complex may decompose or undergo side reactions (e.g., oxidation of the amine substrate).
Solution: We employ a ligand-assisted strategy (using bipyridine) or specific base tuning to stabilize the Cu-intermediate and facilitate transmetallation.
Diagram 1: Catalytic Cycle & Interference Points
Caption: Catalytic cycle highlighting the transmetallation bottleneck caused by the electron-deficient sulfonamide group.
Experimental Protocols
Method A: Standard Conditions (General N-Arylation)
Best for: Primary amines, anilines, and robust substrates.
Reagents:
Substrate (Amine): 1.0 equiv
Boronic Acid: 1.5 – 2.0 equiv (Excess required due to slower kinetics)
Catalyst:
(1.0 equiv recommended; 0.1–0.2 equiv possible with balloon)
Base: Pyridine (2.0 equiv) or
(2.0 equiv)
Solvent: DCM (Dichloromethane) or DCM/MeOH (9:1)
Additives: 4Å Molecular Sieves (Activated) – CRITICAL to prevent protodeboronation.
Step-by-Step:
Preparation: Flame-dry a reaction vial and cool under argon.
Best for: Sterically hindered amines or if Method A yields <40%.
Rationale: Bipyridine ligands stabilize the Cu(II) species, preventing catalyst deactivation by the sulfonamide side-chain.
Modifications to Method A:
Ligand: Add 2,2'-Bipyridine (bpy) (1.0 equiv relative to Cu).
Solvent: Dichloroethane (DCE) or Acetonitrile (MeCN).
Temperature: Heat to 40–50°C.
Optimization & Troubleshooting Guide
Use this decision matrix to optimize yields.
Observation
Diagnosis
Corrective Action
Low Conversion (<20%)
Catalyst poisoning or slow transmetallation.
Switch to Method B (add Bipyridine). Increase Boronic Acid to 2.5 equiv.
Protodeboronation (Formation of Ph-SO2NH-iPr)
Moisture presence or reaction too slow.
Strictly dry solvents. Increase Molecular Sieves load. Switch base to 2,6-Lutidine (less basic).
Blue solution turns yellow/red
Catalyst reduction to Cu(I) without re-oxidation.
Ensure adequate Oxygen supply . Use an balloon or larger stir bar for better vortex.
Homocoupling of Boronic Acid
Oxidant concentration too high relative to substrate.
Add Boronic Acid slowly (syringe pump) over 4 hours.
Diagram 2: Experimental Workflow
Caption: Step-by-step decision tree for optimizing the Chan-Lam coupling workflow.
References
Chan, D. M. T., Monaco, K. L., Wang, R. P., & Winters, M. P. (1998). "New N- and O-Arylations with Phenylboronic Acids and Cupric Acetate." Tetrahedron Letters, 39(19), 2933–2936. Link
Evans, D. A., Katz, J. L., & West, T. R. (1998). "Synthesis of Diaryl Ethers through the Copper-Promoted Arylation of Phenols with Arylboronic Acids." Tetrahedron Letters, 39(19), 2937–2940. Link
Lam, P. Y. S., et al. (1998). "New Aryl/Heteroaryl C-N Bond Cross-Coupling Reactions via Arylboronic Acid/Cupric Acetate Arylation." Tetrahedron Letters, 39(19), 2941–2944. Link
Vantourout, J. C., et al. (2017).[2] "Spectroscopic Studies of the Chan-Lam Amination: A Mechanism-Inspired Solution to Boronic Ester Reactivity." Journal of the American Chemical Society, 139(13), 4769–4779. Link
Moon, S.-Y., et al. (2014). "Copper-Catalyzed Chan–Lam Coupling between Sulfonyl Azides and Boronic Acids at Room Temperature." Organic Letters, 16(2), 338–341. Link
Qiao, J. X., & Lam, P. Y. S. (2011). "Copper-Promoted Carbon-Heteroatom Bond Cross-Coupling with Boronic Acids and Derivatives." Synthesis, 2011(06), 829-856. Link
Author: BenchChem Technical Support Team. Date: March 2026
Topic: Preventing Protodeboronation in Sulfonamide-Substituted Phenylboronic Acids
Support Ticket ID: #PROTO-DEBOR-001
Status: Open
Assigned Specialist: Senior Application Scientist
Diagnostic Hub: Is Protodeboronation Your Problem?
Before overhauling your synthesis, confirm that protodeboronation is the root cause of your reaction failure.
Symptom Checker
Observation
Likely Diagnosis
Confirmation Step
Low Yield + Starting Halide Remains
Catalyst deactivation or stalled oxidative addition.
Check catalyst color change (Pd black formation).
Low Yield + Boronic Acid Consumed
Protodeboronation (High Probability).
Check LCMS for [M-B(OH)₂ + H] mass.
Product is "Reduced" (Ar-H)
Protodeboronation (Confirmed).
NMR of crude: Look for new proton signal at the ipso position.
Homocoupling (Ar-Ar)
Oxidative homocoupling.
Check for oxygen leaks; ensure strict degassing.[1]
The "Why" (Root Cause Analysis)
Sulfonamide groups (
) are strongly electron-withdrawing (). In Suzuki-Miyaura couplings, the base (necessary for transmetallation) attacks the boron to form a boronate "ate" complex.
The Trap: The electron-withdrawing sulfonamide stabilizes the negative charge on the aromatic ring, significantly lowering the activation energy for the C-B bond cleavage.
The Result: The boron falls off before it can transmetallate to the Palladium, replaced by a proton from the solvent (usually water or alcohol).
The Knowledge Base (Deep Dive)
Mechanism of Base-Catalyzed Protodeboronation
Understanding the enemy is the first step to defeating it. The pathway is pH-dependent, but for sulfonamides, the base-catalyzed pathway is the primary failure mode.
Figure 1: Mechanism of base-catalyzed protodeboronation. The formation of the tetrahedral 'ate' complex is the precursor to decomposition.
Strategic Solutions & Protocols
To prevent this, we must either protect the boron (preventing 'ate' complex formation) or accelerate the coupling (outrunning the decomposition).
Strategy A: The "Slow Release" (MIDA Boronates)
Best For: Highly unstable substrates where the boronic acid degrades in minutes.
Logic: MIDA (N-methyliminodiacetic acid) boronates are
hybridized. They have no empty p-orbital, so they cannot accept a base to form the reactive 'ate' complex. Under aqueous basic conditions, they hydrolyze slowly, releasing the active boronic acid at a rate that matches the catalytic cycle, keeping the standing concentration of the unstable species low.
Protocol: Synthesis of Sulfonamide MIDA Boronate
Reference: Gillis & Burke (2007) [1]
Reagents:
Unstable Boronic Acid (1.0 equiv)
MIDA (N-methyliminodiacetic acid) (1.2 equiv)
Solvent: Toluene:DMSO (10:1)
Procedure:
Combine reagents in a round-bottom flask equipped with a Dean-Stark trap.
Reflux for 12–16 hours with vigorous stirring (azeotropic removal of water drives the reaction).
Workup: Cool to RT. The reaction mixture is often concentrated. MIDA boronates are typically soluble in THF/Acetone but insoluble in Ether/Hexanes. Precipitate the product by adding Et₂O, filter, and wash with Et₂O.
Coupling Condition:
Use K₃PO₄ (3.0 equiv) in Dioxane:H₂O (5:1) at 60–80°C. The water is essential for the slow hydrolysis of the MIDA protecting group.
Strategy B: The "Armored Plating" (Potassium Trifluoroborates)
Best For: Scale-up and storage stability.
Logic: Like MIDA, the boron is coordinatively saturated (
). These are robust solids.
Protocol: Conversion to Potassium Trifluoroborate
Reference: Molander & Biolatto (2003) [2]
Reagents:
Boronic Acid (1.0 equiv)
KHF₂ (Potassium bifluoride) (3.0 equiv) — Caution: Corrosive to glass; use plasticware if possible or limit exposure time.
Solvent: MeOH:H₂O (3:1)
Procedure:
Dissolve boronic acid in solvent. Add KHF₂.[2][3][4][5]
Stir at RT for 2–4 hours. The product often precipitates.
Workup: Remove MeOH under vacuum. Filter the solid. Wash with minimal ice-cold water, then Acetone/Et₂O to remove excess fluoride salts.
Requires a proton source or Lewis acid to "crack" the BF3 group in situ. Standard conditions: Pd(dppf)Cl₂, Cs₂CO₃, MeOH/H₂O .
Strategy C: The "Speed Run" (Catalyst Optimization)
Best For: When you don't want to make a derivative.
Logic: If
, you get product. Use highly active precatalysts that generate the active Pd(0) species immediately and facilitate rapid oxidative addition/transmetallation.
Technique:Slow Addition . Dissolve the unstable sulfonamide boronic acid in the solvent and add it via syringe pump to the reaction mixture (containing Aryl Halide + Catalyst + Base) over 1–2 hours. This keeps the concentration of the boronic acid low relative to the catalyst.[7]
Frequently Asked Questions (FAQ)
Q: Why does my sulfonamide boronic acid degrade even in the freezer?A: Sulfonamide boronic acids can undergo autocatalytic deboronation if any moisture is present. The sulfonamide group can act as an internal base/directing group.[8] Store them as MIDA boronates or Trifluoroborates for indefinite shelf stability.
Q: Can I use pinacol esters (Bpin) instead?A: Pinacol esters are generally more stable than free acids, but for sulfonamides, they are often insufficient. Under the basic coupling conditions, Bpin hydrolyzes to the acid/ate complex rapidly. MIDA or BF3K are superior for this specific class of unstable substrates.
Q: I see a "homocoupling" byproduct. Is this protodeboronation?A: No. Homocoupling (Ar-Ar) usually indicates the presence of oxygen (oxidative homocoupling). Protodeboronation results in the reduced arene (Ar-H).[6][9] If you see Ar-H, check your base and water content. If you see Ar-Ar, check your inert atmosphere.
Q: My MIDA boronate reaction is stalling. What now?A: You likely don't have enough water or base to hydrolyze the MIDA group. The MIDA boronate must hydrolyze to the boronic acid to react. Ensure you are using a solvent ratio like Dioxane:H₂O (5:1) and a base like K₃PO₄ or NaOH. If it's still too slow, increase the temperature to 90°C.
Decision Matrix: Choosing Your Strategy
Figure 2: Decision matrix for selecting the appropriate stabilization strategy.
References
Gillis, E. P., & Burke, M. D. (2007). A Simple and Modular Strategy for Small Molecule Synthesis: Iterative Suzuki-Miyaura Coupling of B-Protected Haloboronic Acids. Journal of the American Chemical Society.[10][11] Link
Molander, G. A., & Biolatto, B. (2003). Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling Reactions of Potassium Aryl- and Heteroaryltrifluoroborates. The Journal of Organic Chemistry. Link
Cox, P. A., et al. (2010). Protodeboronation of Heteroaromatic, Vinyl, and Cyclopropyl Boronic Acids: pH–Rate Profiles, Autocatalysis, and Disproportionation. Journal of the American Chemical Society.[10][11] Link
Kinzel, T., Zhang, Y., & Buchwald, S. L. (2010). A New Palladium Precatalyst Allows for the Efficient Synthesis of Five-Membered Heterocycles and Highly Hindered Biaryls. Journal of the American Chemical Society.[10][11] Link
improving yield of Suzuki coupling with (4-(N-Isopropylsulfamoyl)phenyl)boronic acid
Subject: Optimizing Yields with (4-(N-Isopropylsulfamoyl)phenyl)boronic acid Audience: Researchers, Scientists, and Drug Development Professionals Prepared by: Senior Application Scientist, Process Chemistry & Catalysis...
Author: BenchChem Technical Support Team. Date: March 2026
Subject: Optimizing Yields with (4-(N-Isopropylsulfamoyl)phenyl)boronic acid
Audience: Researchers, Scientists, and Drug Development Professionals
Prepared by: Senior Application Scientist, Process Chemistry & Catalysis
Introduction: The Chemical Challenge
Coupling (4-(N-Isopropylsulfamoyl)phenyl)boronic acid presents a unique intersection of mechanistic hurdles. While the Suzuki-Miyaura reaction is a cornerstone of modern C–C bond formation, this specific substrate contains three problematic features:
Electron-Deficient Boronic Acid: The strongly electron-withdrawing para-sulfamoyl group depletes electron density at the ipso-carbon, making the C–B bond highly susceptible to base-catalyzed protodeboronation.
Acidic Secondary Sulfonamide: The N-H proton of the sulfonamide has a pKa of ~10. Under standard basic coupling conditions, it deprotonates. The resulting nitrogen anion can coordinate to the palladium catalyst, leading to off-cycle deactivation.
Steric and Solubility Constraints: The N-isopropyl group adds steric bulk, while the sulfonamide motif generally exhibits poor solubility in non-polar solvents (e.g., toluene), leading to biphasic mass-transfer limitations.
The following guide provides field-proven, mechanistically grounded solutions to these specific issues.
Diagnostic Workflows & Mechanistic Pathways
To effectively troubleshoot, you must first identify which competing side reaction is outcompeting your desired catalytic cycle.
Fig 1: Diagnostic workflow for troubleshooting Suzuki couplings with sulfamoylphenylboronic acids.
Fig 2: Competing mechanistic pathways: productive catalytic cycle vs. side reactions.
Frequently Asked Questions (FAQs)
Q1: Why am I seeing high levels of the des-boronated byproduct (N-isopropylbenzenesulfonamide) and very little cross-coupled product?
The Causality: You are experiencing base-catalyzed protodeboronation. The strongly electron-withdrawing sulfamoyl group increases the electrophilicity of the boron atom. When exposed to strong aqueous bases (like NaOH, Na2CO3, or KOtBu), the boronic acid rapidly forms a trihydroxyboronate anion. According to comprehensive kinetic studies, this electron-deficient boronate undergoes rapid unimolecular heterolysis or concerted ipso-protonation, cleaving the C–B bond to yield the inactive arene [1].
The Solution:
Lower the Base Strength: Switch to a milder base such as K₂HPO₄ or KF. These bases are strong enough to facilitate transmetalation but weak enough to limit the concentration of the reactive trihydroxyboronate species.
Reduce Water Content: If using KF, you can run the reaction in nearly anhydrous conditions (e.g., anhydrous 1,4-Dioxane), which starves the protodeboronation pathway of its required proton source.
Mask the Boronic Acid: Convert the boronic acid to its corresponding pinacol ester (BPin) or potassium trifluoroborate salt [2]. These tetracoordinate or sterically shielded species are significantly more stable against protodeboronation.
Q2: My reaction stalls at 30% conversion. Both starting materials remain, but the catalyst precipitates as palladium black. What is happening?
The Causality: Catalyst poisoning via sulfonamide coordination. The secondary sulfonamide has a pKa of approximately 10. Under standard Suzuki conditions (pH 11–13), a significant fraction of the substrate exists as a nitrogen anion. This deprotonated sulfonamide is a strong σ-donor that outcompetes the halide or boronic acid for coordination to the electrophilic Pd(II) center, forming a stable, unreactive off-cycle complex. Once the catalytic cycle is halted, the unstable Pd species eventually aggregates into inactive palladium black.
The Solution:
Steric Shielding: Use bulky, electron-rich dialkylbiaryl phosphine ligands (e.g., XPhos or SPhos). The massive steric profile of these ligands creates a protective "pocket" around the palladium center. While the relatively small hydroxide or boronate ions can enter to facilitate transmetalation, the bulky N-isopropylsulfonamide anion is sterically excluded from coordinating to the metal.
Protection Strategy: If ligand optimization fails, temporarily protect the sulfonamide nitrogen (e.g., with a PMB or Boc group) prior to the coupling step.
Q3: The boronic acid isn't dissolving well in standard Toluene/Water mixtures. How do I improve solubility without increasing protodeboronation?
The Causality: Sulfonamides form strong intermolecular hydrogen bonds, resulting in high crystal lattice energies and poor solubility in non-polar solvents like toluene. If the boronic acid is not in the organic phase, transmetalation cannot occur, and the substrate degrades in the aqueous phase.
The Solution: Switch to a polar aprotic solvent system. A mixture of 1,4-Dioxane/H₂O (typically 4:1 or 5:1 v/v) is ideal. Dioxane disrupts hydrogen bonding, fully solubilizing the sulfonamide while remaining miscible with the aqueous base required for catalyst activation.
Optimization Matrix for Sulfamoylphenylboronic Acid Couplings
Parameter
Standard Condition (Often Fails)
Optimized Condition
Mechanistic Rationale
Base
Na₂CO₃ or NaOH
K₂HPO₄ or KF
Milder bases limit the formation of the highly reactive, degradation-prone trihydroxyboronate anion.
Solvent
Toluene / H₂O
1,4-Dioxane / H₂O (4:1)
Polar aprotic solvents break sulfonamide H-bonds, ensuring the substrate is fully dissolved and available for transmetalation.
Ligand
PPh₃ or dppf
XPhos or SPhos
Bulky biaryl phosphines sterically prevent the deprotonated secondary sulfonamide from coordinating to and poisoning the Pd(II) center.
Catalyst
Pd(PPh₃)₄
Pd₂(dba)₃ or Pd(OAc)₂
Allows for the precise stoichiometric addition of the optimized bulky ligands (e.g., 1:2 Pd to Ligand ratio).
Temperature
100 °C
70 °C – 80 °C
Lower temperatures exponentially decrease the rate of protodeboronation while maintaining sufficient transmetalation rates.
Self-Validating Standard Operating Procedure (SOP)
Objective: Synthesize a biaryl compound using (4-(N-Isopropylsulfamoyl)phenyl)boronic acid with >80% yield.
Materials:
Aryl Halide (1.0 equiv)
(4-(N-Isopropylsulfamoyl)phenyl)boronic acid (1.5 equiv) (Note: 0.5 equiv excess accounts for minor unavoidable protodeboronation)
Pd(OAc)₂ (0.02 equiv, 2 mol%)
XPhos (0.04 equiv, 4 mol%)
K₂HPO₄ (2.0 equiv)
Degassed 1,4-Dioxane / H₂O (4:1 v/v)
Step-by-Step Methodology:
Preparation: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add the Aryl Halide, Boronic Acid, Pd(OAc)₂, XPhos, and K₂HPO₄.
Atmosphere Exchange: Seal the flask with a septum. Evacuate the flask and backfill with dry Nitrogen or Argon. Repeat this process three times to ensure a strictly oxygen-free environment. (Causality: O₂ rapidly oxidizes electron-rich phosphine ligands like XPhos to their inactive phosphine oxides).
Solvent Addition: Syringe in the degassed 1,4-Dioxane and H₂O.
Reaction Initiation: Heat the reaction mixture to 75 °C in a pre-heated oil bath with vigorous stirring.
Self-Validation Checkpoint (1 Hour): Withdraw a 10 µL aliquot, dilute in MeCN, and analyze via LC-MS.
Validation: You should observe the product mass. If the peak for N-isopropylbenzenesulfonamide (m/z 199, the protodeboronation byproduct) is larger than the product peak, your system contains too much water or the temperature is too high. If unreacted starting materials remain and no byproduct is seen, the catalyst has been poisoned (ensure strict anaerobic conditions and verify ligand quality).
Completion & Workup: Once the aryl halide is consumed (typically 4–8 hours), cool to room temperature. Dilute with Ethyl Acetate and wash with brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.
Purification: Purify via flash column chromatography (typically Hexanes/Ethyl Acetate gradients).
References
Cox, P. A., Reid, M., Leach, A. G., Campbell, A. D., King, E. J., & Lloyd-Jones, G. C. (2017). Base-Catalyzed Aryl-B(OH)2 Protodeboronation Revisited: From Concerted Proton Transfer to Liberation of a Transient Aryl Anion. Journal of the American Chemical Society, 139(37), 13156-13165.[Link]
Knapp, D. M., Gillis, E. P., & Burke, M. D. (2009). A General Solution for the Suzuki−Miyaura Cross-Coupling of Sterically Hindered Arylboronic Acids. Journal of the American Chemical Society, 131(20), 6961-6963.[Link] (Note: While focusing on MIDA boronates, this establishes the foundational principles of masking unstable boronic acids).
Molander, G. A., & Ellis, N. (2007). Organotrifluoroborates: Protected Boronic Acids That Expand the Versatility of the Suzuki Coupling Reaction. Accounts of Chemical Research, 40(4), 275-286.[Link]
Troubleshooting
Technical Support Center: Troubleshooting Solubility of (4-(N-Isopropylsulfamoyl)phenyl)boronic acid
Prepared by: Senior Application Scientist, Chemical Synthesis & Drug Development Division Welcome to the technical support guide for (4-(N-Isopropylsulfamoyl)phenyl)boronic acid. This resource is designed for researchers...
Author: BenchChem Technical Support Team. Date: March 2026
Prepared by: Senior Application Scientist, Chemical Synthesis & Drug Development Division
Welcome to the technical support guide for (4-(N-Isopropylsulfamoyl)phenyl)boronic acid. This resource is designed for researchers, scientists, and drug development professionals to address common challenges related to the aqueous solubility of this compound. Our goal is to provide you with the scientific rationale behind these issues and to offer clear, actionable protocols to ensure the success of your experiments.
Introduction: Understanding the Molecule
(4-(N-Isopropylsulfamoyl)phenyl)boronic acid is an arylboronic acid derivative used in various synthetic applications, most notably in palladium-catalyzed cross-coupling reactions like the Suzuki-Miyaura coupling.[1] Its structure, featuring a hydrophobic phenyl and isopropyl group alongside polar sulfamoyl and boronic acid moieties, presents a classic solubility challenge. The limited aqueous solubility is an inherent property stemming from this structural dichotomy and the tendency of boronic acids to form less soluble anhydrides called boroxines.[2] This guide will walk you through the causes of these issues and provide robust solutions.
Q1: Why is my (4-(N-Isopropylsulfamoyl)phenyl)boronic acid not dissolving in neutral water?
This is the most common and expected issue. The poor aqueous solubility is due to a combination of factors inherent to its molecular structure:
Hydrophobic Regions: The phenyl ring and the N-isopropyl group are nonpolar and resist interaction with water, driving the low solubility.
Boroxine Formation: Like many boronic acids, this compound can undergo intermolecular dehydration to form a cyclic anhydride known as a boroxine. This trimeric species is significantly less soluble than the parent boronic acid and can precipitate from solution.[2]
Weak Acidity: Boronic acids are weak Lewis acids. In a neutral aqueous solution (pH ≈ 7), the compound exists predominantly in its neutral, less soluble form. Its predicted pKa is approximately 7.72, meaning that at pH values below this, the protonated, less soluble form dominates.[3][4]
Q2: What is the most effective method to increase its solubility in an aqueous buffer?
The single most effective strategy is to increase the pH of the solution. By raising the pH above the compound's pKa, you deprotonate the boronic acid to form the more soluble boronate anion.[5][6]
Scientific Rationale: The equilibrium B(OH)₂ + H₂O ⇌ B(OH)₃⁻ + H⁺ is shifted to the right at higher pH. The resulting anionic boronate species is significantly more polar and thus more water-soluble. For this compound, aiming for a pH of 8.5-9.5 is a reliable starting point.
See Protocol A for a detailed, step-by-step methodology.
Q3: My experiment is pH-sensitive and must be performed at or near neutral pH. How can I dissolve the compound?
For pH-sensitive applications, the use of a water-miscible organic co-solvent is the standard and recommended approach. The strategy involves preparing a concentrated stock solution in a suitable organic solvent and then diluting it into your aqueous experimental medium.
Recommended Co-solvents:
Dimethyl sulfoxide (DMSO)
N,N-Dimethylformamide (DMF)
Ethanol or Methanol
Tetrahydrofuran (THF)
Important Consideration: Always prepare the concentrated stock in the organic solvent first before adding it to the aqueous buffer. Attempting to add a small amount of organic solvent to a suspension of the compound in water is far less effective. Be mindful of the final concentration of the organic solvent in your experiment, as it may affect biological systems or reaction kinetics. A final concentration of DMSO below 0.5% (v/v) is generally well-tolerated in many cell-based assays.
See Protocol B for a detailed, step-by-step methodology.
Q4: Can I heat the solution to aid dissolution?
Gentle warming can be used cautiously to increase the rate of dissolution. However, excessive or prolonged heating should be avoided as it can promote the dehydration of the boronic acid to its less soluble boroxine form.
Recommended Practice:
Gently warm the solvent to 35-40°C while stirring.
Once the compound is added, maintain the gentle heat only until it dissolves.
Do not boil the solution.
Allow the solution to cool to room temperature before use. If precipitation occurs upon cooling, a higher concentration of co-solvent or a pH adjustment may be necessary.
Q5: I've tried the recommended methods but still observe a slight haze or particulates. What are my next steps?
Even after following the primary solubilization protocols, some micro-particulates or aggregates may remain.
Sonication: Use a bath sonicator for 5-15 minutes to break up small aggregates and enhance dissolution.
Vortexing: Vigorous vortexing can also aid in dissolving the compound.
Sterile Filtration: For applications requiring absolute clarity, such as cell culture or HPLC analysis, filtering the solution through a 0.22 µm or 0.45 µm syringe filter (ensure filter material is compatible with your solvent) will remove any undissolved particulates. This is a critical final step for ensuring solution homogeneity.
Summary of Solubilization Strategies
Method
Description
Pros
Cons/Considerations
pH Adjustment
Increase pH > 8.0 using a dilute base (e.g., 0.1 M NaOH) to form the soluble boronate anion.
Highly effective for aqueous systems; avoids organic solvents.
Not suitable for pH-sensitive experiments; may require buffer re-adjustment.
Organic Co-solvent
Prepare a concentrated stock solution in a solvent like DMSO or DMF, then dilute into aqueous media.
Allows for dissolution at neutral pH; widely applicable.
The final concentration of the organic solvent may impact the experiment.
Gentle Warming
Heat the solvent to 35-40°C during dissolution.
Can increase the rate of dissolution.
Risk of forming insoluble boroxines if overheated or heated for too long.
Sonication
Use ultrasonic energy to break up solid particles in the solvent.
Effective for breaking up stubborn aggregates.
May not be sufficient on its own; best used with other methods.
Key Experimental Workflows & Diagrams
The following diagrams illustrate the decision-making process for solubilizing (4-(N-Isopropylsulfamoyl)phenyl)boronic acid and the chemical equilibria at play.
Caption: Troubleshooting workflow for solubility issues.
Caption: Key chemical equilibria affecting solubility.
Detailed Experimental Protocols
Protocol A: Solubilization by pH Adjustment
This protocol is for applications where the final pH of the solution can be basic (pH > 8.0).
Weigh Compound: Accurately weigh the required amount of (4-(N-Isopropylsulfamoyl)phenyl)boronic acid into a suitable container.
Add Solvent: Add approximately 80% of the final required volume of your aqueous buffer or deionized water.
Initial Mixing: Stir the suspension at room temperature using a magnetic stirrer. The compound will likely not dissolve at this stage.
Adjust pH: While stirring, add a dilute basic solution (e.g., 0.1 M or 1 M NaOH) dropwise. Monitor the pH of the solution using a calibrated pH meter.
Observe Dissolution: Continue adding the base dropwise until the compound fully dissolves. This should occur as the pH surpasses ~8.0.
Final Volume: Once the solid is fully dissolved, add the remaining solvent to reach the final desired volume.
Verify pH: Check the final pH and adjust if necessary.
Filter (Optional but Recommended): For maximum clarity, pass the solution through a 0.22 µm syringe filter.
Protocol B: Solubilization using an Organic Co-Solvent
This protocol is ideal for pH-sensitive experiments requiring a neutral pH.
Weigh Compound: Accurately weigh the required amount of (4-(N-Isopropylsulfamoyl)phenyl)boronic acid into a microcentrifuge tube or glass vial.
Add Co-Solvent: Add a small, precise volume of a high-purity organic solvent (e.g., DMSO) to create a concentrated stock solution (e.g., 10-100 mM).
Dissolve: Mix thoroughly by vortexing or gentle warming (35-40°C) until the solid is completely dissolved. Ensure you have a clear, homogenous stock solution.
Dilute into Aqueous Medium: Pipette the required volume of the concentrated stock solution into your final aqueous buffer. For example, add 10 µL of a 10 mM stock solution to 990 µL of buffer to achieve a final concentration of 100 µM with 1% DMSO.
Mix Final Solution: Mix the final solution well by vortexing or inverting the tube. The compound should remain in solution.
Control Experiment: Remember to include a "vehicle control" in your experiments containing the same final concentration of the organic co-solvent without the compound.
References
Origins, and formulation implications, of thepK a difference between boronic acids and their esters: A density functional theory study. Ovid.
Physical and Chemical Properties of Boronic Acids: Formulation Implications. KU ScholarWorks.
Solubility of Phenylboronic Acid and its Cyclic Esters in Organic Solvents. Journal of Solution Chemistry.
An In-depth Technical Guide to the Solubility of (4-(Pyren-1-yl)phenyl)boronic Acid in Organic Solvents. Benchchem.
Structure, Properties, and Preparation of Boronic Acid Derivatives Overview of Their Reactions and Applications. Wiley-VCH.
Boronic Acids in Drug Discovery: A Versatile Synthetic Tool.
SAFETY DATA SHEET - (4-(4-Isopropylpiperazin-1-yl)phenyl)boronic acid pinacol ester. Fisher Scientific.
removing boronic acid byproducts from sulfonamide synthesis
Topic: Purification Strategies for Sulfonamide Synthesis Workflows Executive Summary In sulfonamide synthesis—particularly via Suzuki-Miyaura coupling on sulfonamide scaffolds or Chan-Lam N-arylation—residual boronic aci...
Author: BenchChem Technical Support Team. Date: March 2026
Topic: Purification Strategies for Sulfonamide Synthesis Workflows
Executive Summary
In sulfonamide synthesis—particularly via Suzuki-Miyaura coupling on sulfonamide scaffolds or Chan-Lam N-arylation—residual boronic acids are persistent contaminants. Their amphiphilic nature causes them to co-elute with polar sulfonamides during chromatography and resist standard aqueous extraction. This guide details three field-proven protocols to eliminate these byproducts, prioritizing chemical specificity over brute-force separation.
Module 1: The Chemistry of the Problem
Why standard workups fail:
Boronic acids (
) exist in a dynamic equilibrium between the free acid, the boronate anion, and the trimeric anhydride (boroxine).
Amphiphilicity: They are soluble in organic solvents (as boroxines) and water (as anions), making simple partition coefficients unreliable.
Silanol Interaction: On silica gel, the empty p-orbital of the boron atom coordinates with surface silanols, causing severe "streaking" or "tailing" that contaminates the sulfonamide product fractions.
Visualization: The Boroxine Equilibrium
The following diagram illustrates why boronic acids evade capture in standard organic/aqueous extractions.
Caption: Boronic acids dehydrate to lipophilic boroxines in organic solvents, evading aqueous extraction unless chemically modified.
Module 2: The "Sorbitol Wash" (Recommended)
Best For: Large-scale synthesis (>100 mg), lipophilic sulfonamide products.
Mechanism: Polyols (sorbitol, mannitol) form a thermodynamically stable, water-soluble cyclic ester with boronic acids. This dramatically shifts the partition coefficient (
) toward the aqueous phase.
Protocol 2.1: The Sorbitol/Carbonate Extraction
Reference: This method is adapted from the high-throughput purification workflows developed by GSK and Merck.
Reagents:
D-Sorbitol (Solid)
Sodium Carbonate (
)
Ethyl Acetate (EtOAc) or Isopropyl Acetate (IPAc)
Step-by-Step:
Preparation: Dissolve the crude reaction mixture in EtOAc.
The Wash Solution: Prepare a 5-10% w/w aqueous D-sorbitol solution . Add
(1.0 M) until the solution is basic (pH ~9–10).
Why Basic? High pH accelerates the formation of the tetrahedral boronate-sorbitol complex, which is significantly more water-soluble than the trigonal planar form.
Extraction: Wash the organic layer with the Sorbitol/Carbonate solution (3 x Vol).
Observation: The boronic acid is sequestered into the aqueous layer as the sorbitol complex.[1]
Finishing: Wash the organic layer once with brine to remove residual sorbitol, dry over
, and concentrate.
Data Comparison:
Parameter
Standard NaOH Wash
Sorbitol/Carbonate Wash
Boron Removal
~60-70%
>95-99%
Product Loss
High (if sulfonamide is acidic)
Negligible
| Emulsion Risk | Moderate | Low |
Module 3: Solid-Phase Scavenging (PS-DEAM)
Best For: Parallel synthesis, small scales (<100 mg), or valuable late-stage intermediates.
Mechanism: Polymer-Supported Diethanolamine (PS-DEAM) mimics the sorbitol effect but on a solid support. The resin acts as a "boron sponge."
Solvent: THF, DCM, or DCE (Avoid MeOH if possible, as it competes for esterification).
Step-by-Step:
Calculation: Calculate the theoretical excess of boronic acid. Use 2.0 to 3.0 equivalents of PS-DEAM resin relative to the boronic acid impurity.[2]
Incubation: Add the resin directly to the reaction mixture (or the crude dissolved in dry solvent).
Agitation: Shake (do not stir with a magnetic bar, which grinds the resin) for 4–12 hours at room temperature.
Tip: If the impurity is a pinacol ester, add a catalytic amount of acid (e.g., dilute HCl) to hydrolyze the pinacol first, as PS-DEAM scavenges the free acid faster.
Filtration: Filter the mixture through a fritted funnel or a Celite pad. The boronic acid remains bound to the resin.
Rinse: Wash the resin cake with THF to recover any adsorbed product.
Module 4: Troubleshooting & FAQs
Decision Matrix: Which Method?
Caption: Decision tree for selecting the optimal purification route based on impurity type and scale.
Frequently Asked Questions
Q1: My sulfonamide is also acidic (e.g., -NH-SO2-). Won't the basic Sorbitol wash deprotonate my product?
Answer: This is a valid concern. The pKa of a typical sulfonamide is ~10. If you use a mild base like
instead of , you can maintain a pH ~8.5. This is sufficient to complex the boronic acid (pKa ~8.8) with sorbitol without fully deprotonating the sulfonamide. Alternatively, use the PS-DEAM resin method (Module 3), which is non-ionic.
Q2: I see "tailing" on my TLC/Column even after workup. How do I fix the chromatography?
Answer: Residual boronic acids interact with the silica surface.[1]
Fix 1: Add 1% Triethylamine (Et3N) to your mobile phase. This blocks the silanol sites.
Fix 2: Switch to Alumina (neutral) stationary phase, which interacts less strongly with boronic acids than silica does.
Q3: The impurity is a Pinacol Ester (BPin), not the free acid. The sorbitol wash isn't working.
Answer: Sorbitol cannot displace the pinacol group easily because the pinacol ester is thermodynamically very stable.
Solution: You must hydrolyze the ester first. Treat the crude mixture with Sodium Periodate (
, 1 equiv) and in Acetone/Water for 2-4 hours. This oxidatively cleaves the pinacol to liberate the free boronic acid. Then perform the sorbitol wash.
Q4: Can I use Silica-supported Carbonate?
Answer: Silica-supported carbonate is good for neutralizing acid scavengers (like HCl) but is poor at sequestering boronic acids physically. Stick to PS-DEAM (Diethanolamine) for boron specific scavenging.[2]
References
Carr, E. E., et al. (2011). "Crystalline Diethanolamine Adducts for the Purification of Boronic Acids." The Journal of Organic Chemistry, 76(9), 3571–3575.[1]
Maloney, K. M., et al. (2009). "A Practical Method for the Removal of Boronic Acid Byproducts via Polymer-Supported Scavenging." Organic Process Research & Development, 13, 1161-1168.
Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). "Selection of boron reagents for Suzuki–Miyaura coupling." Chemical Society Reviews, 43, 412-443.
Hutton, C. A., et al. (2011). "A Method for the Deprotection of Alkylpinacolyl Boronate Esters." Chem. Asian J., 6, 1787. (Validating Oxidative Cleavage).
handling moisture sensitivity of (4-(N-Isopropylsulfamoyl)phenyl)boronic acid
Technical Support Center: Handling Moisture Sensitivity of (4-(N-Isopropylsulfamoyl)phenyl)boronic acid Introduction (4-(N-Isopropylsulfamoyl)phenyl)boronic acid (CAS: 850589-31-0) is a highly valuable building block in...
Author: BenchChem Technical Support Team. Date: March 2026
Technical Support Center: Handling Moisture Sensitivity of (4-(N-Isopropylsulfamoyl)phenyl)boronic acid
Introduction
(4-(N-Isopropylsulfamoyl)phenyl)boronic acid (CAS: 850589-31-0) is a highly valuable building block in pharmaceutical development, particularly for synthesizing sulfonamide-containing therapeutics via Suzuki-Miyaura cross-coupling. However, like many arylboronic acids, it exhibits significant moisture sensitivity. This sensitivity does not merely manifest as irreversible "degradation"; rather, it involves a dynamic, moisture-dependent equilibrium between the free boronic acid and its dehydrated trimeric form, the boroxine[1]. This technical guide provides researchers with the causal mechanisms, diagnostic workflows, and self-validating protocols required to achieve reproducible coupling results.
Part 1: Diagnostic Workflow for Moisture Management
Diagnostic workflow for handling moisture-sensitive boronic acids based on lab infrastructure.
Part 2: Frequently Asked Questions & Troubleshooting
Q1: Why does my cross-coupling yield fluctuate wildly between batches when using this reagent?A: The fluctuation is primarily driven by the boronic acid-boroxine equilibrium[2]. In ambient air, free boronic acids (
) spontaneously dehydrate to form six-membered cyclic boroxines (). Because the molecular weight of the boroxine trimer is significantly different from the free acid, weighing the compound in ambient air without knowing its hydration state leads to severe stoichiometric errors. If you calculate equivalents assuming 100% free acid, but the bottle contains a high percentage of boroxine, your catalytic cycle will be unbalanced, leading to incomplete conversion or increased homocoupling.
Q2: How can I accurately determine the active boron content before setting up my reaction?A: A self-validating approach is to perform a rapid
NMR analysis in anhydrous DMSO- or use Karl-Fischer titration to measure the water content[3]. In DMSO-, the hydroxyl protons of the free boronic acid typically appear as a distinct singlet (around 8.0–8.5 ppm). By integrating these OH protons against the stable aromatic protons of the phenyl ring, you can mathematically determine the exact ratio of free acid to boroxine, allowing you to adjust your mass calculations accordingly.
Q3: I don't have a glovebox. What is the optimal protocol for storing and dispensing this reagent?A: If a glovebox is unavailable, the reagent must be stored in a tightly sealed Schlenk tube or a desiccator over a strong desiccant (e.g.,
or ) at 2–8°C[4]. When dispensing, utilize standard Schlenk line techniques with a continuous argon or nitrogen counterflow. Alternatively, employ the "rapid weigh" method: weigh the solid quickly in air, immediately transfer it to a purged flask, and dissolve it in an anhydrous solvent to lock the stoichiometry before ambient moisture can alter the equilibrium.
Q4: Can I permanently stabilize this reagent for long-term storage and easier handling?A: Yes. The most robust solution for inherently unstable or moisture-sensitive boronic acids is to convert them into N-methyliminodiacetic acid (MIDA) boronate esters[5]. The MIDA ligand forms a dative bond with the empty p-orbital of the boron atom, completely shielding it from hydrolysis and protodeboronation. The resulting MIDA boronate is a free-flowing, bench-stable solid that can be purified by standard silica gel chromatography and will slowly release the active boronic acid in situ under mild aqueous basic coupling conditions[6].
Part 3: Quantitative Impact of Moisture on Stoichiometry
To illustrate why moisture-induced boroxine formation ruins reaction reproducibility, compare the physical parameters of the two states.
Parameter
Free Boronic Acid
Boroxine Anhydride (Trimer)
Chemical Formula
Molecular Weight
243.09 g/mol
675.21 g/mol
Boron Atoms per Molecule
1
3
Mass Required for 1.0 mmol Boron
243.09 mg
225.07 mg
Stoichiometric Error (if assumed 100% free acid)
0%
~8.0% excess Boron
Table 1: Stoichiometric divergence between the free acid and boroxine forms. Failure to account for this leads to catalytic imbalance.
Part 4: Step-by-Step Methodologies
Protocol A: In Situ Conversion to Air-Stable MIDA Boronate
This protocol transforms the moisture-sensitive (4-(N-Isopropylsulfamoyl)phenyl)boronic acid into a shelf-stable MIDA boronate[7].
Setup: To a round-bottom flask equipped with a magnetic stir bar and a Dean-Stark trap, add (4-(N-Isopropylsulfamoyl)phenyl)boronic acid (1.0 equiv) and MIDA (1.0 equiv).
Solvent Addition: Suspend the reagents in a 10:1 mixture of Toluene and DMSO (0.1 M concentration relative to the boronic acid).
Dehydration: Heat the mixture to reflux (approx. 110°C) under a nitrogen atmosphere. The Dean-Stark trap will continuously remove the water generated by the condensation, driving the reaction to completion (typically 12–24 hours).
Workup: Cool the reaction to room temperature. Remove the toluene under reduced pressure. Pour the remaining DMSO solution into a separatory funnel containing water and extract with Ethyl Acetate (3x).
Purification: Wash the combined organic layers with brine, dry over anhydrous
, and concentrate. The resulting MIDA boronate can be precipitated from acetone/diethyl ether or purified via silica gel chromatography.
Protocol B: Slow-Release Suzuki-Miyaura Coupling
Preparation: Combine the synthesized MIDA boronate (1.5 equiv), the target aryl halide (1.0 equiv), and the palladium catalyst (e.g.,
, 0.05 equiv) in a Schlenk flask.
Solvent & Base: Add a degassed mixture of Dioxane and 1.0 M aqueous
(or ). The aqueous base serves a dual purpose: it slowly hydrolyzes the MIDA boronate to release the free boronic acid and activates the palladium catalytic cycle[5].
Reaction: Heat at 60–80°C until complete consumption of the aryl halide is observed via TLC or LC-MS.
Part 5: Mechanistic Pathway of Degradation and Protection
Mechanistic pathways showing boroxine equilibrium, protodeboronation, and MIDA protection.
References
A General Solution for Unstable Boronic Acids: Slow-Release Cross-Coupling from Air-Stable MIDA Boronates
Source: Journal of the American Chemical Society (JACS)
URL:[Link]
Thermodynamics of Boroxine Formation from the Aliphatic Boronic Acid Monomers
Source: National Institutes of Health (NIH) / PMC
URL:[Link]
Preparation of MIDA Anhydride and Reaction with Boronic Acids
Source: Organic Syntheses
URL:[Link]
From Synthesis to Function via Iterative Assembly of MIDA Boronate Building Blocks
Source: National Institutes of Health (NIH) / PMC
URL:[Link]
Techniques for Handling Air- and Moisture-Sensitive Compounds
Source: Wipf Group - University of Pittsburgh
URL:[Link]
Boroxine based dynamic thermosetting polymers (Karl-Fischer Titration of Boroxines)
1H NMR spectrum of (4-(N-Isopropylsulfamoyl)phenyl)boronic acid
This guide provides an in-depth technical analysis of the 1H NMR spectrum of (4-(N-Isopropylsulfamoyl)phenyl)boronic acid . It is designed for researchers requiring rigorous structural verification and quality control pr...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides an in-depth technical analysis of the 1H NMR spectrum of (4-(N-Isopropylsulfamoyl)phenyl)boronic acid . It is designed for researchers requiring rigorous structural verification and quality control protocols.[1]
Executive Summary: The Structural Fingerprint
(4-(N-Isopropylsulfamoyl)phenyl)boronic acid serves as a critical intermediate in the synthesis of HIV protease inhibitors and other bioactive sulfonamides.[1] Its NMR profile is defined by the interplay between the electron-withdrawing sulfamoyl group and the dynamic boronic acid moiety.[1]
Key Diagnostic Features:
Aromatic Region: A distinct AA'BB' system (pseudo-quartet) characteristic of para-disubstituted benzenes with two electron-withdrawing groups.[1]
Aliphatic Region: A clean isopropyl signature (septet + doublet) that serves as an internal molar ratio standard.[1]
Labile Protons: Two distinct exchangeable environments (Sulfonamide NH vs. Boronic OH) that are highly solvent-dependent.[1]
Experimental Workflow & Sample Preparation
Boronic acids are prone to dehydration (boroxine formation) and esterification.[1] The choice of solvent is not merely for solubility but for structural integrity.[1]
Protocol: Optimal Sample Preparation
Solvent Selection:DMSO-d6 is the mandatory standard.[1]
Why? It prevents the formation of cyclic boroxine anhydrides (which occur in CDCl3) and avoids esterification/exchange seen in CD3OD.
Concentration: Prepare at 10–15 mg/mL .
Note: Higher concentrations promote boroxine trimerization, appearing as minor satellite peaks in the aromatic region.
Water Suppression: Not typically required, but ensure DMSO-d6 is dry to prevent rapid exchange of the boronic acid protons.[1]
Workflow Diagram (DOT)
Figure 1: Decision logic for NMR sample preparation to ensure spectral fidelity.
Spectral Analysis: Assignments & Chemical Shifts
The following data represents the consensus shifts observed in DMSO-d6 at 400 MHz.
Table 1: 1H NMR Chemical Shift Assignments
Region
Shift (δ ppm)
Multiplicity
Integration
Assignment
Structural Insight
Labile
8.25 – 8.35
Broad Singlet
2H
B(OH)₂
Disappears with D₂O shake.[1] Broadening indicates H-bonding with DMSO.[1]
Deshielded by sulfonyl group.[1] Forms AA'BB' system with above.
Labile
7.55 – 7.65
Broad Doublet
1H
SO₂-NH
Couples to the isopropyl CH (check COSY if ambiguous).[1]
Aliphatic
3.20 – 3.35
Septet (J ≈ 6.8 Hz)
1H
CH (Isopropyl)
Often obscured by H₂O peak in wet DMSO; verify integration.[1]
Aliphatic
0.95 – 1.05
Doublet (J ≈ 6.8 Hz)
6H
CH₃ (Isopropyl)
High-field diagnostic anchor.[1] Clean doublet confirms no steric hindrance.[1]
Comparative Performance Analysis
This section objectively compares the spectral performance of the target compound against its most common derivatives/analogs to aid in identification and purity assessment.
Scenario A: Distinguishing from the Pinacol Ester
In synthesis, the boronic acid is often generated from the pinacol ester. Incomplete hydrolysis is a common failure mode.[1]
Feature
Target: Boronic Acid
Alternative: Pinacol Ester
Diagnostic Action
Methyl Region
Doublet at ~1.0 ppm (Isopropyl only)
Two signals: Isopropyl (~1.[1][2]0) + Pinacol Singlet (~1.3 ppm)
Check 1.2–1.4 ppm region for the massive 12H singlet of residual pinacol.
If sample dissolves instantly in CDCl₃ and gives sharp peaks, suspect ester.
Scenario B: Solvent Effects (DMSO vs. Methanol)
Researchers often switch to Methanol-d4 (CD3OD) for better solubility, but this compromises data quality for boronic acids.
In DMSO-d6: Spectrum is stable. B(OH)₂ protons are visible.[1][3][4][5][6][7]
In CD3OD:
Loss of Information: B(OH)₂ and NH protons exchange with deuterium and disappear.[1]
Artifact Generation: Rapid equilibrium with methyl boronate esters (Ph-B(OMe)₂) causes peak broadening and slight chemical shift drifts in the aromatic region.[1]
Recommendation:Avoid CD3OD for primary characterization.[1] Use it only if checking for bulk purity where labile protons don't matter.
Troubleshooting & Quality Control
The "Boroxine" Warning
If the aromatic doublets appear split or have "shoulders," your sample has likely dehydrated to the cyclic trimer (boroxine).
Fix: Add 1-2 drops of D₂O to the DMSO-d6 tube. This forces the equilibrium back to the monomeric boronic acid species, sharpening the spectrum.
ChemicalBook. (2023).[1] 4-(Isopropylsulfonyl)phenylboronic acid Basic Information and Spectral Data.Link[1]
World Intellectual Property Organization. (2013).[1] Patent WO2013006738A1: Compounds for the treatment of HIV.[1] (Describes the synthesis and characterization of the N-isopropyl intermediate). Link
Hall, D. G. (2011). Boronic Acids: Preparation and Applications in Organic Synthesis, Medicine and Materials. Wiley-VCH.[1] (Authoritative text on Boronic Acid NMR characteristics). Link[1]
Silverstein, R. M., et al. (2014). Spectrometric Identification of Organic Compounds.[1] 8th Ed.[1] Wiley.[1] (Standard reference for sulfonamide and aromatic substituent effects).
comparing reactivity of N-isopropyl vs N-cyclopropyl sulfonamide boronic acids
Topic: Comparing Reactivity of N-Isopropyl vs N-Cyclopropyl Sulfonamide Boronic Acids Content Type: Publish Comparison Guide [1][2] Executive Summary In medicinal chemistry and synthetic methodology, the choice between N...
Author: BenchChem Technical Support Team. Date: March 2026
Topic: Comparing Reactivity of N-Isopropyl vs N-Cyclopropyl Sulfonamide Boronic Acids
Content Type: Publish Comparison Guide
[1][2]
Executive Summary
In medicinal chemistry and synthetic methodology, the choice between N-isopropyl and N-cyclopropyl substituents on sulfonamide boronic acids represents a critical decision point. While often treated as steric isosteres, these two motifs exhibit divergent chemical reactivity, metabolic stability, and physicochemical profiles.
This guide objectively compares these two classes, focusing on their utility in drug design (as transition-state inhibitors, e.g., for
-lactamases or proteases) and their synthetic accessibility via Copper-mediated (Chan-Lam) coupling.[1][2]
Key Takeaway:
N-Cyclopropyl: Superior metabolic stability (resistance to CYP450 dealkylation), lower lipophilicity, and unique "pseudo-aryl" reactivity in cross-coupling. Preferred for optimizing pharmacokinetic (PK) profiles.
N-Isopropyl: Higher steric bulk and lipophilicity, but prone to oxidative metabolism at the tertiary methine position. Often used as a baseline steric probe but frequently replaced by cyclopropyl in lead optimization.
Part 1: Physicochemical & Structural Analysis[1]
The structural distinction between the isopropyl (acyclic, flexible) and cyclopropyl (cyclic, rigid) groups fundamentally alters the electronic environment of the sulfonamide nitrogen and the boron center (if coordinated).
Comparative Data Table
Feature
N-Isopropyl Sulfonamide
N-Cyclopropyl Sulfonamide
Impact on Performance
Hybridization
(standard alkyl)
Pseudo- (Walsh orbitals)
Cyclopropyl acts as a weak electron donor/acceptor; mimics aryl properties.[1][2]
Bond Angle
~109.5° (Tetrahedral)
~60° (Strained)
Cyclopropyl induces rigidity, reducing entropic penalty upon protein binding.
Lipophilicity ()
1.53 (Hansch value)
1.14 (Hansch value)
Cyclopropyl lowers LogP, improving solubility and reducing non-specific binding.
Metabolic Liability
High (Tertiary C-H oxidation)
Low (Stronger C-H bonds)
Cyclopropyl resists P450 hydroxylation; Isopropyl is a metabolic "soft spot."
Sulfonamide pKa
~10.5 - 11.0
~9.5 - 10.0
Cyclopropyl is electron-withdrawing relative to alkyl, increasing NH acidity.[1][2]
The following diagram illustrates the logical flow for selecting between these two motifs based on experimental needs.
Caption: Decision matrix for selecting N-cyclopropyl vs. N-isopropyl substituents based on synthetic feasibility and medicinal chemistry objectives.
Part 2: Synthetic Reactivity (Chan-Lam Coupling)[1][2]
A major differentiator is the reactivity of the corresponding boronic acids (Cyclopropylboronic acid vs. Isopropylboronic acid ) when installing the sulfonamide group via Copper-mediated oxidative cross-coupling (Chan-Lam reaction).[1]
Reactivity Profile
Cyclopropylboronic Acid: Exhibits "aryl-like" reactivity.[1][2] The Walsh orbitals of the cyclopropane ring allow it to participate in transmetallation with Copper(II) much faster than standard alkyl boronic acids. It does not suffer readily from
Isopropylboronic Acid: Represents a challenging substrate. It is a secondary alkyl boronic acid with significant steric bulk and no
-character to stabilize the transmetallation transition state.[1] Yields are typically poor (<30%) under standard conditions, often requiring specific ligands (e.g., bipyridine) or the use of boronic esters/trifluoroborates instead of free acids.
Experimental Protocol: Synthesis of N-Cyclopropyl Sulfonamides
Based on the methodology of Bénard et al. (J. Org.[1] Chem. 2008).[1][3][4]
Objective: Coupling of a primary sulfonamide with cyclopropylboronic acid.
Workup: Cool to RT, dilute with EtOAc, wash with saturated
(to remove Cu), dry over , and concentrate.
Purification: Silica gel chromatography.
Expected Yield: 70–90% for N-cyclopropyl; <30% for N-isopropyl (using the same conditions).[1][2]
Part 3: Performance in Drug Development
When these motifs are incorporated into boronic acid inhibitors (e.g.,
-lactamase inhibitors or proteasome inhibitors), the N-substituent dictates metabolic fate and potency.[2]
Metabolic Stability (The "Soft Spot" Effect)
N-Isopropyl: The tertiary methine proton is highly susceptible to Hydrogen Atom Transfer (HAT) by Cytochrome P450 (specifically CYP3A4).[1] This leads to hydroxylation, followed by N-dealkylation to the primary sulfonamide.
) while improving metabolic stability by >5-fold.[1][2] The rigid cyclopropyl group can also fill hydrophobic pockets (S1/S2 sites) more effectively than the rotating isopropyl group, leading to entropy-driven binding gains.
References
Bénard, S., Neuville, L., & Zhu, J. (2008). Copper-Mediated N-Cyclopropylation of Azoles, Amides, and Sulfonamides by Cyclopropylboronic Acid. The Journal of Organic Chemistry. Link[2]
Wiesenfeldt, M. P., et al. (2016). General Evaluation of Cyclopropyl vs Isopropyl Groups in Medicinal Chemistry. Journal of Medicinal Chemistry. Link[2]
Talele, T. T. (2016). The "Cyclopropyl Fragment" is a Versatile Player in Drug Design. Journal of Medicinal Chemistry. Link[2]
Hecker, S. J., et al. (2015). Discovery of a Cyclic Boronic Acid
-Lactamase Inhibitor (RPX7009) with Utility vs. Class A Serine Carbapenemases. Journal of Medicinal Chemistry. Link[2]
Technical Comparison: (4-(N-Isopropylsulfamoyl)phenyl)boronic acid vs. 4-(isopropylsulfonyl)phenylboronic acid
Executive Summary: The Structural Decision Matrix In the optimization of lead compounds or the design of robust synthetic routes, the choice between a sulfonamide and a sulfone substituent on a phenylboronic acid is rare...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary: The Structural Decision Matrix
In the optimization of lead compounds or the design of robust synthetic routes, the choice between a sulfonamide and a sulfone substituent on a phenylboronic acid is rarely arbitrary. While often treated as bioisosteres, their electronic behaviors and physiochemical properties diverge significantly, influencing both synthetic yield (Suzuki-Miyaura coupling efficiency) and pharmacological profile (solubility, permeability, target binding).
This guide provides an evidence-based comparison of (4-(N-Isopropylsulfamoyl)phenyl)boronic acid (Compound A) and 4-(isopropylsulfonyl)phenylboronic acid (Compound B) .
Moderate: Prone to hydrolysis under harsh acidic/basic conditions.
High: Chemically robust; resistant to hydrolysis.
Suzuki Reactivity
Good, but requires careful base selection to avoid sulfonamide deprotonation.
Excellent transmetallation rate; higher risk of protodeboronation.
Melting Point
136–140 °C (Higher due to H-bonding)
126–128 °C
CAS Number
850589-31-0
850567-98-5
Chemical Profile & Electronic Properties
Understanding the electronic influence of the para-substituent is critical for predicting the reactivity of the boronic acid.
Structural Comparison[2]
Compound A (Sulfonamide): Contains a secondary sulfonamide moiety (
). The nitrogen proton is acidic (), making it susceptible to deprotonation by the bases used in Suzuki couplings (e.g., , ).
Compound B (Sulfone): Contains a sulfone moiety (
). It lacks acidic protons on the substituent and acts purely as a polar, electron-withdrawing functionality.
Hammett Electronic Parameters
The reactivity of arylboronic acids in cross-coupling is governed by the electron density at the ipso-carbon.
Parameter
Sulfonamide ()
Sulfone ()
Implication
Hammett
~0.60
~0.72
Compound B is more electron-deficient.
Inductive Effect ()
Strong
Very Strong
Compound B pulls more density from the ring.
Resonance Effect ()
Weak Acceptor
Moderate Acceptor
Compound B stabilizes anionic intermediates better.
Scientific Insight:
The stronger electron-withdrawing nature of the sulfone in Compound B increases the Lewis acidity of the boron atom. This lowers the
of the boronic acid (typically 7.0–7.5 for EWG-substituted aryls vs. 8.8 for phenylboronic acid).
Consequence: Compound B forms the reactive boronate species (Ar-B(OH)
) at a lower pH, facilitating faster transmetallation. However, this also makes the C-B bond more labile and susceptible to protodeboronation (unwanted side reaction).
Synthetic Performance: Suzuki-Miyaura Coupling[3]
The Protodeboronation Challenge
Both compounds are electron-poor, making them prone to base-catalyzed protodeboronation. However, the mechanism differs slightly due to the acidic NH in Compound A.
Figure 1: Mechanistic divergence in Suzuki Coupling. Compound B is more prone to direct C-B cleavage due to higher electron deficiency.
Optimization Strategies
For Compound A (Sulfonamide):
Issue: Strong bases (e.g.,
, ) can deprotonate the sulfonamide nitrogen, creating a dianion (boronate + sulfonamide anion). This negative charge accumulation can hamper transmetallation.
Solution: Use weaker bases (
, ) or non-aqueous conditions.
For Compound B (Sulfone):
Issue: High susceptibility to protodeboronation in hot, aqueous base.
Solution: "Slow-release" strategy or anhydrous conditions.[2]
Recommended Protocol (High-Fidelity)
This protocol is designed to minimize protodeboronation for these electron-deficient substrates.
Reagents:
Aryl Halide (1.0 equiv)
Boronic Acid (A or B) (1.2 equiv)
Catalyst:
(3-5 mol%)
Base:
(3.0 equiv) - Chosen for mild buffering capacity.
Solvent: 1,4-Dioxane / Water (4:1 ratio)
Step-by-Step:
Degassing: Charge a reaction vial with the aryl halide, Boronic Acid (A or B), and base. Cap and purge with Argon for 5 minutes. Critical: Oxygen promotes homocoupling and decomposition.
Catalyst Addition: Add the Pd catalyst quickly under a positive stream of Argon.
Reaction: Heat to 60–80 °C .
Note: Do not exceed 80 °C for Compound B if possible; higher temps accelerate protodeboronation exponentially.
Monitoring: Monitor via LCMS.
Look for mass M-B(OH)2+H (Protodeboronation byproduct). If observed, lower temperature and switch to anhydrous THF with
as the base.
Medicinal Chemistry Applications
Bioisosterism & Binding
Compound A (Sulfonamide):
H-Bonding: The NH group acts as a hydrogen bond donor . This is crucial if the binding pocket contains a backbone carbonyl or an acceptor side chain (e.g., Asp, Glu).
Geometry: Tetrahedral geometry around Sulfur, similar to sulfone, but the N-substituent orientation is more restricted.
Compound B (Sulfone):
H-Bonding: Acts only as a hydrogen bond acceptor (via sulfonyl oxygens).
Permeability: Generally exhibits better passive membrane permeability (higher
) because it does not pay the energetic penalty of desolvating a strong H-bond donor (NH) upon entering the lipid bilayer.
Physicochemical Data Comparison
Property
Compound A
Compound B
Source/Prediction
MW
243.09
228.07
Calculated
LogP
~1.2
~1.5
Sulfone is more lipophilic
TPSA
~80 Ų
~45 Ų
Sulfonamide has higher polar surface area
Solubility
Moderate (Polar organics)
Good (DCM, EtOAc)
Sulfonamide may crystallize more readily
References
Compound B Identification: 4-(Isopropylsulfonyl)phenylboronic acid. CAS 850567-98-5. ChemicalBook. Link
Compound A Identification: 4-(N-Isopropylsulfamoyl)phenylboronic acid. CAS 850589-31-0.[3][4] ChemWhat Database. Link
Hammett Constants: Hansch, C., Leo, A., & Taft, R. W. (1991). A survey of Hammett substituent constants and resonance and field parameters. Chemical Reviews, 91(2), 165-195. Link
Protodeboronation Mechanisms: Cox, P. A., et al. (2016). Base-Catalyzed Aryl-B(OH)2 Protodeboronation Revisited. J. Am. Chem. Soc., 138(29), 9145–9157. Link
Suzuki Coupling of Electron-Poor Boronic Acids: Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). Selection of boron reagents for Suzuki–Miyaura coupling. Chemical Society Reviews, 43, 412-443. Link
Comprehensive Comparison Guide: Reference Standards for (4-(N-Isopropylsulfamoyl)phenyl)boronic Acid
Introduction & Synthetic Significance (4-(N-Isopropylsulfamoyl)phenyl)boronic acid (CAS: 850589-31-0) is a highly specialized building block extensively utilized in medicinal chemistry[1]. It serves as a critical interme...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction & Synthetic Significance
(4-(N-Isopropylsulfamoyl)phenyl)boronic acid (CAS: 850589-31-0) is a highly specialized building block extensively utilized in medicinal chemistry[1]. It serves as a critical intermediate in the synthesis of sulfonamide-containing biaryl compounds via palladium-catalyzed Suzuki-Miyaura cross-coupling. These structural motifs are prevalent in various active pharmaceutical ingredients (APIs), including COX-2 inhibitors and carbonic anhydrase inhibitors.
As a reference standard, its absolute purity directly impacts reaction yield calculations, genotoxic impurity profiling, and pharmacokinetic assay calibrations. Selecting the correct grade and validating its purity is paramount for downstream drug development.
The Analytical Challenge: The Boroxine Equilibrium
A fundamental challenge in utilizing boronic acids as reference standards is their inherent thermodynamic instability. In both the solid state and solution, boronic acids exist in a dynamic equilibrium with their dehydrated trimeric anhydrides, known as boroxines [2].
When subjected to standard reversed-phase HPLC, this equilibrium disrupts the chromatographic bed. The differing polarities of the monomeric acid and the trimeric boroxine often lead to split peaks, poor retention, and on-column degradation (protodeboronation). Consequently, relying solely on HPLC area percentage can drastically misrepresent the true purity of the standard[2]. To establish a self-validating system, a dual-modality approach utilizing both [3] and [2] is required.
Table 1: Comparison of Reference Standard Grades
Specification
Certified Reference Material (CRM)
Analytical Standard Grade
Synthetic Building Block Grade
Purity Assay
qNMR (Absolute Mass Fraction)
HPLC Area % (Chromatographic)
Titration / NMR (Approximate)
Boroxine Control
Quantified and factored into mass
Often ignored or merged in UV
Not controlled
Traceability
SI-traceable via NIST/BIPM standards
Internal lot-to-lot consistency
None
Best Used For
qNMR internal standards, API release
Routine reaction monitoring
Early-stage discovery synthesis
Table 2: Comparative Performance of Analytical Modalities for Boronic Acids
Parameter
UPLC-UV/MS
1H qNMR
Primary Output
Relative Chromatographic Purity (%)
Absolute Mass Fraction (%)
Recovery / Accuracy
97.1% – 105.7%
> 99.5% (Method intrinsic)
Precision (RSD)
< 2.0%
< 0.5%
Detection Limit (LOD)
0.1 µg
~1.0 mg (Standard probe)
Throughput (Runtime)
1.5 minutes
15 – 30 minutes
Boroxine Sensitivity
High (Prone to split peaks/artifacts)
Low (DMSO-d6 drives to monomer)
Experimental Protocols for Reference Standard Validation
As a Senior Application Scientist, it is critical to ensure that analytical protocols are not just followed, but understood mechanistically. The following self-validating workflows cross-reference chromatographic purity with absolute mass balance.
Protocol 1: High-Throughput UPLC-MS for Chromatographic Purity
Causality behind the choice: To suppress the ionization of the boronic acid hydroxyl groups and prevent on-column boroxine formation, an acidic mobile phase is utilized[3]. The sub-2 µm particle size of the UPLC column provides high theoretical plate counts, enabling the resolution of the boronic acid from structurally similar genotoxic impurities within a 1.5-minute runtime[3].
Step-by-Step Methodology:
Sample Preparation : Dissolve 1.0 mg of the (4-(N-Isopropylsulfamoyl)phenyl)boronic acid standard in 1.0 mL of a 50:50 mixture of Acetonitrile/Water to prevent solvent-induced precipitation. Crucial: Do not heat the sample, as thermal stress accelerates boroxine formation.
System Equilibration : Purge the UPLC system with Mobile Phase A (10 mM ammonium acetate in water) and Mobile Phase B (Acetonitrile)[3]. Set the column temperature to 30°C. Causality: Elevated temperatures exacerbate on-column protodeboronation.
Gradient Elution : Initiate a rapid gradient from 5% B to 95% B over 1.5 minutes at a flow rate of 0.4 mL/min on an Acquity BEH C18 column (2.1 × 50 mm, 1.7 µm)[3]. Causality: A steep gradient minimizes the residence time of the highly polar boronic acid on the stationary phase, preventing peak tailing.
Detection & Integration : Monitor UV absorbance at 254 nm and acquire MS data in negative electrospray ionization (ESI-) mode[4]. Integrate the monomer peak and any late-eluting boroxine peaks to calculate relative chromatographic purity.
Protocol 2: 1H qNMR for Absolute Mass Fraction Determination
Causality behind the choice: qNMR is a primary ratio method that bypasses the differential UV response factors of the boronic acid and its boroxine[2]. By integrating a distinct aromatic proton of the analyte against a certified internal standard, the absolute mass fraction is determined directly from the fundamental principles of quantum mechanics, accounting for UV-invisible inorganic salts[2].
Step-by-Step Methodology:
Gravimetric Preparation : Accurately weigh ~10.0 mg of the boronic acid standard and ~5.0 mg of Maleic acid (TraceCERT® internal standard) into a single vial using a microbalance (d = 0.001 mg). Causality: Co-weighing minimizes transfer errors, establishing a self-validating mass balance.
Solvation : Add 0.6 mL of DMSO-d6. Sonicate gently until fully dissolved. Causality: DMSO-d6 acts as a strong hydrogen-bond acceptor, disrupting the boroxine trimer and driving the equilibrium entirely toward the monomeric boronic acid, which drastically simplifies the NMR spectrum[2].
Acquisition Parameters : Set the relaxation delay (D1) to at least 5 times the longest longitudinal relaxation time (T1) of the protons of interest (typically D1 ≥ 30 seconds)[5]. Causality: Incomplete relaxation leads to signal saturation and a severe underestimation of purity.
Integration & Calculation : Integrate the olefinic protons of Maleic acid (δ 6.26 ppm, 2H) and a distinct aromatic proton of the boronic acid (e.g., the protons ortho to the boronic acid group). Calculate the mass fraction using the standard qNMR equation.
Multimodal analytical workflow for certifying boronic acid reference standards.
References
A high throughput analysis of boronic acids using ultra high performance liquid chromatography-electrospray ionization mass spectrometry. Analytical Methods (RSC Publishing).[Link]
A High Sensitive LC-MS/MS Method for the Simultaneous Determination of Potential Genotoxic Impurities Carboxy Phenyl Boronic Acid and Methyl Phenyl Boronic Acid in Lumacaftor. American Journal of Analytical Chemistry.[Link]
Rapid Estimation of T1 for Quantitative NMR. University of Edinburgh Research Explorer.[Link]
Comprehensive Safety and Handling Guide for (4-(N-Isopropylsulfamoyl)phenyl)boronic acid
This guide provides essential safety protocols and handling procedures for researchers, scientists, and drug development professionals working with (4-(N-Isopropylsulfamoyl)phenyl)boronic acid. The information herein is...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides essential safety protocols and handling procedures for researchers, scientists, and drug development professionals working with (4-(N-Isopropylsulfamoyl)phenyl)boronic acid. The information herein is synthesized from established safety data for analogous boronic acid compounds to ensure a high standard of laboratory safety and operational integrity.
Hazard Identification and Risk Assessment
Primary Hazards:
Skin Irritation: Causes skin irritation upon contact.[1][2][3][4][5][6][7]
Respiratory Irritation: May cause respiratory irritation if inhaled as a dust or aerosol.[1][3][4][5][6][7]
Harmful if Swallowed: May be harmful if ingested.[1][5][6][7][8]
Potential for Mutagenicity: Some arylboronic acids have demonstrated weak mutagenic properties in microbial assays.[9][10] Therefore, it is prudent to handle (4-(N-Isopropylsulfamoyl)phenyl)boronic acid as a potential genotoxic impurity (PGI).
Summary of Hazard Classifications for Analogous Boronic Acids:
Hazard Classification
GHS Hazard Statement
Skin Irritation (Category 2)
H315: Causes skin irritation
Eye Irritation (Category 2A)
H319: Causes serious eye irritation
Specific target organ toxicity — single exposure (Category 3), Respiratory system
H335: May cause respiratory irritation
Acute toxicity, oral (Category 4)
H302: Harmful if swallowed
Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory to minimize exposure risk. The following equipment must be worn at all times when handling (4-(N-Isopropylsulfamoyl)phenyl)boronic acid.
PPE Category
Required Equipment
Specifications and Rationale
Eye and Face Protection
Safety Goggles or Safety Glasses with Side-Shields
Must comply with OSHA 29 CFR 1910.133 or European Standard EN166.[11] This is critical to prevent eye contact with dust particles, which can cause serious irritation.[1][2][3] A face shield may be necessary for operations with a high risk of splashing or dust generation.[2][3]
Skin Protection
Chemical-Resistant Gloves
Nitrile or neoprene gloves are recommended. Always inspect gloves for integrity before use and dispose of them properly after handling the compound.[12]
Lab Coat
A long-sleeved lab coat is required to protect skin and personal clothing from contamination.[13][14]
Respiratory Protection
NIOSH/MSHA or European Standard EN 149 Approved Respirator
A respirator is necessary when handling the solid compound outside of a certified chemical fume hood or if dust generation is unavoidable.[4][11] This is due to the potential for respiratory irritation.
PPE Workflow Diagram:
Caption: Workflow for selecting and donning appropriate PPE.
Operational Plan: Safe Handling Procedures
Adherence to the following step-by-step procedures is crucial for minimizing exposure and ensuring a safe working environment.
3.1. Engineering Controls
Chemical Fume Hood: All weighing and handling of solid (4-(N-Isopropylsulfamoyl)phenyl)boronic acid should be conducted within a certified chemical fume hood to control dust and vapor exposure.[1]
Ventilation: Ensure adequate general laboratory ventilation.[3][11]
Safety Equipment: An eyewash station and a safety shower must be readily accessible in the immediate work area.[5][11]
3.2. Step-by-Step Handling Protocol
Preparation: Designate a specific area within a chemical fume hood for the handling of the boronic acid. Ensure the area is clean and uncluttered.
Don PPE: Put on all required personal protective equipment as outlined in Section 2.
Weighing: Carefully weigh the desired amount of the compound on weighing paper or in a suitable container within the fume hood. Avoid creating dust clouds.
Dissolution: If preparing a solution, add the solvent to the solid slowly to prevent splashing.
Reactions: Conduct all reactions involving this compound in a closed system or within the fume hood.
Post-Handling: After handling, thoroughly wash hands and any exposed skin with soap and water.[2][6][8] Decontaminate the work surface.
Storage: Store (4-(N-Isopropylsulfamoyl)phenyl)boronic acid in a tightly sealed container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.[8][11]
Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is critical.
Incident
First Aid and Emergency Response
Eye Contact
Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[2][3][5][6][8][11] Seek immediate medical attention.
Skin Contact
Remove contaminated clothing.[2][11] Flush skin with plenty of water for at least 15 minutes.[11] If irritation persists, seek medical attention.
Inhalation
Move the individual to fresh air immediately.[3][5][11] If breathing is difficult, administer oxygen. If breathing has stopped, provide artificial respiration. Seek immediate medical attention.
Ingestion
Do NOT induce vomiting.[11] If the person is conscious and alert, rinse their mouth with water and have them drink 2-4 cupfuls of water or milk.[8][11] Seek immediate medical attention.
Spill
Evacuate the area. Wearing appropriate PPE, carefully sweep or vacuum up the spilled solid, avoiding dust generation.[4][11] Place the material into a labeled, sealed container for hazardous waste disposal.[11][13]
Disposal Plan
Proper disposal of (4-(N-Isopropylsulfamoyl)phenyl)boronic acid and associated waste is essential to protect the environment and comply with regulations.
5.1. Waste Segregation
Solid Waste: Collect unused (4-(N-Isopropylsulfamoyl)phenyl)boronic acid and any contaminated materials (e.g., weighing paper, gloves, paper towels) in a clearly labeled, sealed container designated for solid organoboron hazardous waste.[1][15]
Liquid Waste: Solutions containing this compound should be collected in a separate, labeled container for liquid hazardous waste. Do not mix with other chemical waste streams unless instructed by a qualified professional.[16]
5.2. Disposal Protocol
Small Quantities (Aqueous): For very small amounts of aqueous solutions, and only if explicitly permitted by local and institutional regulations, disposal down the sanitary sewer with copious amounts of water may be an option.[13][16][17] However, this is generally not recommended.
Hazardous Waste Collection: For all solid waste and larger quantities of liquid waste, the material must be treated as hazardous waste.
Package the waste in a compatible, sealed, and properly labeled container. The label must clearly identify the contents as "(4-(N-Isopropylsulfamoyl)phenyl)boronic acid" and include the appropriate hazard warnings.[1]
Arrange for pickup and disposal by a certified hazardous waste facility in accordance with all local, state, and federal regulations.[13][16]
Disposal Decision Tree:
Caption: Decision-making process for the disposal of (4-(N-Isopropylsulfamoyl)phenyl)boronic acid waste.
References
How To Safely Dispose of Boric Acid. Lab Alley.
Safe Disposal of (7-Heptylnaphthalen-2-yl)boronic acid: A Procedural Guide. Benchchem.
Disposal Of Boric Acid. Sciencing.
Material Safety Data Sheet - (2-Methylpropyl)boronic acid, 98%. Cole-Parmer.
SAFETY D
Disposal of Laboratory Wastes: Requirements for Chemical Disposal to Sinks and Drains.
(6-(Hydroxymethyl)pyridin-2-yl)boronic acid. AK Scientific, Inc.
Factsheet: Disposal of Hazardous Waste - Basic Principles. ETH Zürich.
2-Chloropyridine-5-boronic acid. Apollo Scientific.
SAFETY D
SAFETY D
SAFETY D
SAFETY D
Phenylboronic acid - SAFETY D
Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions. PMC.
Controlling Residual Arylboronic Acids as Potential Genotoxic Impurities in APIs.
Safety D
Design, Synthesis, Crystal Structures, and Antimicrobial Activity of Sulfonamide Boronic Acids as β-Lactamase Inhibitors.
Boronic Acids and Derivatives - Probing the Structure-Activity Rel
Safety Data Sheet: Phenylboronic acid. Carl ROTH.
PHENYL BORONIC ACID CAS NO 98-80-6 MATERIAL SAFETY D
Design, synthesis, crystal structures, and antimicrobial activity of sulfonamide boronic acids as β-lactamase inhibitors. PubMed.
